2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

• CAS: 1245816-06-1

Core Science & Biosynthesis

Technical Guide: 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

CAS Number: 1245816-06-1

A Comprehensive Resource for Researchers and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, a key organometallic intermediate in modern organic synthesis. This document is intended for researchers, scientists, and professionals in the field of drug development, offering detailed information on its chemical properties, synthesis, and applications, with a focus on its role in palladium-catalyzed cross-coupling reactions.

Chemical and Physical Properties

2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is a halogenated organotin compound featuring a pyridine core. The presence of a fluorine atom, a methyl group, and a tributylstannyl moiety makes it a versatile building block in the synthesis of complex organic molecules, particularly in the pharmaceutical industry.

Property	Value
CAS Number	1245816-06-1
Molecular Formula	C₁₈H₃₂FNSn
Molecular Weight	400.16 g/mol
Appearance	Solid
InChI Key	CJJQSWYAAIGFPO-UHFFFAOYSA-N

Synthesis of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

The synthesis of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is typically achieved in a two-step process, starting from 2-Amino-4-picoline. The first step involves the formation of the precursor, 5-bromo-2-fluoro-4-picoline, followed by a lithium-halogen exchange and subsequent stannylation.

Experimental Protocol: Synthesis of 5-bromo-2-fluoro-4-picoline

This protocol is based on the procedure described in patent CN102898358A.

Materials:

• 2-Amino-4-picoline

• Acetonitrile

• Sodium Bromide (NaBr)

• Sodium Bromate (NaBrO₃)

• Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate solution

• Ethyl Acetate

• Petroleum Ether

• Anhydrous Hydrogen Fluoride (HF)

• Sodium Nitrite (NaNO₂)

• Dichloromethane

• Anhydrous Sodium Sulfate

Procedure:

Step 1: Bromination of 2-Amino-4-picoline

• In a reaction vessel, dissolve 2-Amino-4-picoline (1.0 eq) in acetonitrile.

• Under agitation, add an aqueous solution of Sodium Bromide and Sodium Bromate.

• Cool the mixture and slowly add an aqueous solution of Sulfuric Acid (1.5 eq).

• Allow the reaction to proceed at room temperature for 3 hours.

• Neutralize the reaction mixture with a saturated sodium bicarbonate solution.

• Extract the product with ethyl acetate (3x).

• Combine the organic phases, dry with anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Recrystallize the crude product from an ethyl acetate/petroleum ether mixture to yield 5-bromo-2-amino-4-picoline.

Step 2: Fluorination of 5-bromo-2-amino-4-picoline

• In a tetrafluoroethylene-lined reaction vessel, dissolve 5-bromo-2-amino-4-picoline (1.0 eq) in anhydrous hydrogen fluoride at -78 °C.

• Add Sodium Nitrite (1.1 eq) to the solution.

• Stir the reaction mixture at a temperature between -5 °C and 5 °C for 30 minutes.

• Raise the temperature to between 30 °C and 70 °C and continue stirring for 30-60 minutes.

• Cool the reaction mixture and quench with an ice-water mixture.

• Neutralize with a saturated sodium bicarbonate solution.

• Extract the product with dichloromethane (3x).

• Combine the organic phases, dry with anhydrous sodium sulfate, and concentrate under reduced pressure.

• Recrystallize the crude product from an ethyl acetate/petroleum ether mixture to obtain 5-bromo-2-fluoro-4-picoline.

Experimental Protocol: Synthesis of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

This is a general protocol for the stannylation of an aryl halide.

Materials:

• 5-bromo-2-fluoro-4-picoline

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Tributyltin Chloride (Bu₃SnCl)

• Saturated Ammonium Chloride solution

• Anhydrous Sodium Sulfate

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere (e.g., Argon), dissolve 5-bromo-2-fluoro-4-picoline in anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-Butyllithium (typically 1.1 equivalents) dropwise, maintaining the temperature at -78 °C.

• Stir the mixture at -78 °C for 1-2 hours to ensure complete lithium-halogen exchange.

• Slowly add Tributyltin Chloride (typically 1.2 equivalents) to the reaction mixture at -78 °C.

• Allow the reaction to slowly warm to room temperature and stir for an additional 2-4 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent such as ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Applications in Organic Synthesis

2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is a valuable reagent in palladium-catalyzed cross-coupling reactions, most notably the Stille coupling. This reaction allows for the formation of a carbon-carbon bond between the pyridine ring and a variety of organic electrophiles.

The Stille Coupling Reaction

The Stille coupling is a versatile and widely used method for the synthesis of complex molecules, including biaryls, vinylpyridines, and other substituted aromatic compounds. The reaction involves the coupling of an organostannane with an organic halide or triflate, catalyzed by a palladium complex.

General Reaction Scheme:

Caption: General scheme of the Stille coupling reaction.

The fluorinated pyridine moiety introduced through this reaction is of significant interest in medicinal chemistry, as the incorporation of fluorine can modulate the physicochemical and pharmacokinetic properties of drug candidates.

Safety and Handling

Organotin compounds, including 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, are toxic and should be handled with extreme care in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. For detailed safety information, please refer to the Safety Data Sheet (SDS) provided by the supplier.

Visualization of the Synthetic Workflow

The following diagram illustrates the synthetic pathway from 2-Amino-4-picoline to the final product, 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine.

Caption: Synthetic workflow for 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine.

Technical Guide: 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, a key organometallic reagent in modern organic synthesis. Its primary application lies in the palladium-catalyzed Stille cross-coupling reaction, a powerful method for the formation of carbon-carbon bonds. This document outlines the compound's physicochemical properties, a detailed experimental protocol for its use in Stille couplings, and visual diagrams of the reaction mechanism and experimental workflow.

Core Compound Data

Quantitative data for 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine are summarized in the table below for easy reference.

Property	Value	Reference
Molecular Weight	400.16 g/mol	[1]
CAS Number	1245816-06-1	[1]
Empirical Formula	C₁₈H₃₂FNSn	[1]
Physical Form	Solid	[1]
MDL Number	MFCD12827558	[1]

Key Application: The Stille Cross-Coupling Reaction

2-Fluoro-4-methyl-5-(tributylstannyl)pyridine serves as the organostannane partner in the Stille reaction. This reaction is highly valued for its tolerance of a wide variety of functional groups and its relatively mild reaction conditions.[2][3] It enables the coupling of the 2-fluoro-4-methyl-5-pyridinyl moiety to various organic electrophiles (e.g., aryl, vinyl, or acyl halides and triflates), providing a modular route to highly substituted and functionalized pyridine derivatives. These structures are of significant interest in medicinal chemistry and materials science.

The fundamental transformation is illustrated below:

R-X + (C₄H₉)₃Sn-(2-Fluoro-4-methylpyridin-5-yl) --[Pd catalyst]--> R-(2-Fluoro-4-methylpyridin-5-yl) + (C₄H₉)₃Sn-X

Catalytic Cycle of the Stille Reaction

The mechanism of the Stille reaction proceeds via a catalytic cycle involving a palladium complex.[2][4] The cycle consists of three main steps: oxidative addition, transmetalation, and reductive elimination.

Caption: The catalytic cycle of the Stille cross-coupling reaction.

Experimental Protocols

The following section provides a representative methodology for a Stille cross-coupling reaction using 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine.

General Procedure for Stille Cross-Coupling

Note: Organotin compounds are toxic and should be handled with appropriate safety precautions in a well-ventilated fume hood. All glassware should be flame- or oven-dried, and reactions should be performed under an inert atmosphere (e.g., Argon or Nitrogen).[4]

Materials:

• Aryl halide or triflate (R-X) (1.0 eq)

• 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (1.1 - 1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂) (0.01 - 0.05 eq)

• Anhydrous and degassed solvent (e.g., DMF, Toluene, Dioxane)

• Additives (optional but often beneficial):

  • Lithium chloride (LiCl) (3.0 eq)

  • Copper(I) iodide (CuI) (0.1 eq)

Protocol:

• Reaction Setup: To a flame-dried round-bottom flask, add the aryl halide/triflate, palladium catalyst, and any solid additives (e.g., LiCl, CuI).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes.

• Solvent and Reagent Addition: Add the anhydrous, degassed solvent via syringe, followed by the 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine.

• Reaction Conditions: Heat the reaction mixture to the desired temperature (typically between 80-110 °C) and stir for the required time (monitored by TLC or LC-MS, usually 4-24 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent like ethyl acetate.

  • To remove tin byproducts, wash the organic phase with a saturated aqueous solution of potassium fluoride (KF) and stir vigorously for 30-60 minutes. A precipitate of Bu₃SnF will form.[1]

  • Filter the mixture through a pad of celite, washing with additional ethyl acetate.

  • Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to yield the desired coupled product.[1]

Experimental Workflow Diagram

The logical flow of the experimental procedure is visualized below.

Caption: A typical workflow for a Stille cross-coupling experiment.

References

• 1. Stille Coupling | NROChemistry [nrochemistry.com]
• 2. Stille reaction - Wikipedia [en.wikipedia.org]
• 3. jk-sci.com [jk-sci.com]
• 4. Stille_reaction [chemeurope.com]

Synthesis of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details a primary synthesis route for 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, a valuable building block in medicinal chemistry and materials science. The synthesis involves a two-step process commencing with the bromination of 2-fluoro-4-methylpyridine, followed by a lithium-halogen exchange and subsequent stannylation. This document provides detailed experimental protocols, a summary of quantitative data, and a visual representation of the synthesis workflow.

I. Synthesis Overview

The synthesis of 2-fluoro-4-methyl-5-(tributylstannyl)pyridine is typically achieved through a two-step reaction sequence. The first step involves the regioselective bromination of 2-fluoro-4-methylpyridine to yield 5-bromo-2-fluoro-4-methylpyridine. The subsequent step is a lithium-halogen exchange reaction followed by quenching with tributyltin chloride to afford the desired product.

II. Experimental Protocols

Step 1: Synthesis of 5-Bromo-2-fluoro-4-methylpyridine

This protocol is based on established methods for the bromination of substituted pyridines.

Materials:

• 2-Fluoro-4-methylpyridine (1.0 eq)

• N-Bromosuccinimide (NBS) (1.1 eq)

• Acetonitrile

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate solution

• Brine

• Anhydrous magnesium sulfate

• Ethyl acetate

• Petroleum ether

Procedure:

• To a solution of 2-fluoro-4-methylpyridine in acetonitrile, add N-Bromosuccinimide (NBS) portion-wise at room temperature.

• Stir the reaction mixture at room temperature for 3 hours.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer three times with ethyl acetate.

• Wash the combined organic layers sequentially with saturated aqueous sodium thiosulfate and brine.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a mixture of ethyl acetate and petroleum ether to obtain 5-bromo-2-fluoro-4-methylpyridine as a solid.[1]

Step 2: Synthesis of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

This procedure is adapted from general methods for the stannylation of aryl halides.[2]

Materials:

• 5-Bromo-2-fluoro-4-methylpyridine (1.0 eq)

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) (1.1 eq, 2.5 M in hexanes)

• Tributyltin chloride (1.1 eq)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Saturated aqueous sodium chloride solution

• Anhydrous sodium sulfate

Procedure:

• In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, dissolve 5-bromo-2-fluoro-4-methylpyridine in anhydrous tetrahydrofuran (THF).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (2.5 M in hexanes) dropwise to the solution, maintaining the temperature at -78 °C.

• Stir the resulting mixture at -78 °C for 1 hour.

• Slowly add tributyltin chloride to the reaction mixture at -78 °C.

• Allow the reaction to stir at -78 °C for an additional 3 hours, then gradually warm to room temperature and stir for 30 minutes.

• Quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution.

• Extract the aqueous layer three times with ethyl acetate.

• Wash the combined organic layers with a saturated aqueous sodium chloride solution.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product, 2-fluoro-4-methyl-5-(tributylstannyl)pyridine. Further purification can be achieved via column chromatography if necessary.

III. Quantitative Data

The following table summarizes the typical quantitative data associated with the synthesis of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine and its intermediate.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Typical Yield	Purity
5-Bromo-2-fluoro-4-methylpyridine	C₆H₅BrFN	190.01	85-95%	>95%
2-Fluoro-4-methyl-5-(tributylstannyl)pyridine	C₁₈H₃₂FNSn	400.16	70-85%	>95%

IV. Synthesis Workflow Diagram

The following diagram illustrates the logical progression of the synthesis route.

Caption: Synthesis route for 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine.

References

• 1. CN102898358A - Preparation method of fluoropyridine compounds - Google Patents [patents.google.com]
• 2. Synthesis routes of 2-(Tributylstannyl)pyridine [benchchem.com]

Technical Guide: Physicochemical Properties and Applications of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical properties of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine. It is intended to serve as a valuable resource for researchers in organic synthesis and drug discovery who may utilize this compound as a building block in the development of novel molecules.

Core Physical and Chemical Properties

2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is a halogenated organotin compound. Organostannanes, such as this one, are notable for their application in carbon-carbon bond-forming reactions. The physical state of this specific chemical is a solid.[1] It is important to note that detailed experimental data, including melting point, boiling point, and density, are not consistently available from commercial suppliers for this particular reagent.[1] One supplier notes that analytical data for this product is not collected.[1]

The following table summarizes the available quantitative data for 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine.

Property	Value	Source
Molecular Formula	C₁₈H₃₂FNSn	[1]
Molecular Weight	400.16 g/mol	[1]
Physical Form	Solid	[1]
CAS Number	1245816-06-1	[1]
Flash Point	Not applicable	[1]

Experimental Protocols

Applications in Synthesis: The Stille Coupling Reaction

The primary utility of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine lies in its role as a nucleophilic partner in palladium-catalyzed cross-coupling reactions, most notably the Stille reaction. This reaction is a powerful and versatile method for the formation of carbon-carbon bonds. In this context, the tributylstannyl group of the pyridine derivative is transferred to an organic electrophile, such as an aryl or vinyl halide or triflate.

The general catalytic cycle for the Stille reaction is a well-established workflow in organic synthesis. It illustrates the logical relationship between the organostannane (like 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine), the electrophile, and the palladium catalyst.

Figure 1. Generalized catalytic cycle of the Stille cross-coupling reaction.

The diagram above illustrates the key steps in the Stille coupling. The active Pd(0) catalyst undergoes oxidative addition with an organic halide (R¹-X). The resulting Pd(II) complex then undergoes transmetalation with the organostannane reagent (in this case, 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine would be R²-SnBu₃), where the organic group from the tin compound is transferred to the palladium center, displacing the halide. Finally, reductive elimination from the resulting palladium complex yields the desired coupled product (R¹-R²) and regenerates the active Pd(0) catalyst, allowing the cycle to continue. The versatility of the Stille reaction makes 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine a valuable building block for creating complex molecules with a substituted pyridine moiety.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]

2-Fluoro-4-methyl-5-(tributylstannyl)pyridine safety data sheet (SDS)

An In-depth Technical Safety Guide for 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

This guide is intended for researchers, scientists, and professionals in drug development who handle 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine. It provides comprehensive safety data, handling protocols, and hazard information based on available documentation. The toxicity profile of this compound is largely dictated by the tributyltin moiety, a class of organotin compounds known for their significant health and environmental hazards.

Chemical Identification

Identifier	Value
Chemical Name	2-Fluoro-4-methyl-5-(tributylstannyl)pyridine
CAS Number	1245816-06-1
Molecular Formula	C₁₈H₃₂FNSn
Molecular Weight	400.16 g/mol
Physical Form	Solid

Hazard Identification and GHS Classification

2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is classified as a highly hazardous substance. The Globally Harmonized System (GHS) classification is summarized below.

Signal Word: Danger

GHS Pictograms:

Pictogram	Hazard Class
	Acute Toxicity (Oral)
	Reproductive Toxicity, Specific Target Organ Toxicity (Repeated Exposure)
	Hazardous to the Aquatic Environment
	Acute Toxicity (Dermal), Skin Irritation, Eye Irritation

Hazard Statements (H-Codes):

Code	Statement
H301	Toxic if swallowed.
H312	Harmful in contact with skin.
H315	Causes skin irritation.
H319	Causes serious eye irritation.
H360FD	May damage fertility. May damage the unborn child.
H372	Causes damage to organs through prolonged or repeated exposure.
H410	Very toxic to aquatic life with long lasting effects.

Precautionary Statements (P-Codes):

Code	Statement
P202	Do not handle until all safety precautions have been read and understood.
P273	Avoid release to the environment.
P280	Wear protective gloves/ protective clothing/ eye protection/ face protection.
P301 + P310	IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
P302 + P352 + P312	IF ON SKIN: Wash with plenty of soap and water. Call a POISON CENTER or doctor/physician if you feel unwell.
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Hazard Classifications:

• Acute Toxicity, Oral (Category 3)

• Acute Toxicity, Dermal (Category 4)

• Skin Irritation (Category 2)

• Eye Irritation (Category 2)

• Reproductive Toxicity (Category 1B)

• Specific Target Organ Toxicity, Repeated Exposure (Category 1)

• Hazardous to the Aquatic Environment, Acute Hazard (Category 1)

• Hazardous to the Aquatic Environment, Chronic Hazard (Category 1)

Toxicological Information

The toxicity of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is primarily associated with the tributyltin (TBT) group. TBT compounds are known to be highly toxic.

General Toxicity of Tributyltin (TBT) Compounds:

• Immune System: TBT compounds are potent immunotoxic agents, particularly affecting the thymus gland.[1][2]

• Endocrine System: TBT is an endocrine disrupting compound, which can interfere with hormonal processes like growth and reproduction.[3] In some organisms, it has been shown to cause imposex, the development of male characteristics in females.[4][5]

• Nervous System: Organotin compounds can affect the central nervous system.[2][6]

• Organ Damage: Prolonged or repeated exposure can lead to damage to organs such as the liver and kidneys.[1][4] Animal studies have shown that tributyltins can cause bile duct damage.[1]

• Skin and Eye Irritation: TBT compounds can be potent irritants to the skin, eyes, and mucous membranes.[2][4] Skin exposure, especially at high concentrations, can result in chemical burns.[4][5]

• Reproductive and Developmental Toxicity: Tributyltin oxide has been shown to be embryotoxic and teratogenic in animal studies.[1]

Experimental Protocols and Handling

Given the high toxicity of this compound, stringent safety protocols must be followed. The following are general guidelines for handling highly toxic solids and organotin reagents.

Personal Protective Equipment (PPE):

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected before use.[7]

• Eye/Face Protection: Use safety glasses with side-shields or chemical goggles and a face shield.[8]

• Skin and Body Protection: A lab coat, and in cases of potential significant exposure, chemical-resistant aprons or suits are recommended.[9]

• Respiratory Protection: All handling should be done in a certified chemical fume hood to avoid inhalation.[6][9] For non-routine operations or spills, a self-contained breathing apparatus may be necessary.[9]

Handling and Storage:

• Designated Area: Work with organotin reagents should be conducted in a designated area, such as a fume hood.[6]

• Ventilation: Use only in a well-ventilated area, preferably a chemical fume hood.[9][10]

• Storage: Store in a tightly closed container in a dry, well-ventilated place.[9] The storage class is 6.1C for combustible, acute toxic category 3 compounds.

• Incompatibilities: Keep away from strong oxidizing agents and acids.[10] Organotin hydrides react with water to produce flammable hydrogen gas.[11]

• Hygiene: Wash hands thoroughly after handling.[9] Do not eat, drink, or smoke in the work area.[9] Contaminated clothing should be removed immediately and cleaned before reuse.[12]

First Aid Measures:

• If Swallowed: Do NOT induce vomiting. Immediately call a poison control center or doctor.[8]

• If on Skin: Immediately wash with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.[8][12]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek medical attention.[10][11]

• If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[10]

Spill and Waste Disposal:

• Spill Response: Evacuate the area. Wear appropriate PPE, including respiratory protection.[9] Carefully sweep up the solid material, avoiding dust generation, and place it in a suitable, closed container for disposal.[9][11]

• Waste Disposal: Dispose of waste material in accordance with local, state, and federal regulations. This material is considered hazardous waste.[10]

Diagrams

The following diagram illustrates the general workflow for GHS hazard classification, which is a systematic process to identify the hazards of a chemical and communicate them.

Caption: GHS Hazard Classification Workflow.

This second diagram illustrates the logical relationship for handling exposure to a hazardous chemical like 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, from the initial exposure event to the necessary response actions.

Caption: Chemical Exposure First Aid Response.

References

• 1. Toxicity of dibutyltin, tributyltin and other organotin compounds to humans and to experimental animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. oregon.gov [oregon.gov]
• 3. Tributyltin - Wikipedia [en.wikipedia.org]
• 4. iscientific.org [iscientific.org]
• 5. healthandenvironment.org [healthandenvironment.org]
• 6. delvallelab.weebly.com [delvallelab.weebly.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. fishersci.com [fishersci.com]
• 11. Laboratory Chemical Safety Summaries: TRIMETHYLTIN CHLORIDE (AND OTHER ORGANOTIN COMPOUNDS) [web.stanford.edu]
• 12. stacks.cdc.gov [stacks.cdc.gov]

An In-Depth Technical Guide on the Stability and Storage of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and storage considerations for the organometallic reagent, 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine. Due to the limited availability of specific stability data in the public domain for this compound, this guide combines known information with general principles of organostannane chemistry and recommended protocols for stability assessment.

Chemical and Physical Properties

2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is a key building block in synthetic organic chemistry, particularly in palladium-catalyzed cross-coupling reactions. A summary of its fundamental properties is presented in Table 1.

Property	Value
Chemical Name	2-Fluoro-4-methyl-5-(tributylstannyl)pyridine
CAS Number	1245816-06-1
Molecular Formula	C₁₈H₃₂FNSn
Molecular Weight	400.16 g/mol
Appearance	Solid

Stability Profile and Degradation Pathways

General Stability Considerations:

• Hydrolytic Stability: The tin-carbon bond can be susceptible to cleavage by strong acids. The presence of the pyridine nitrogen may influence the rate of acid-mediated protodestannylation.

• Photostability: Exposure to UV light can promote the homolytic cleavage of the tin-carbon bond, leading to the formation of radical species and subsequent degradation products.

• Thermal Stability: While generally stable at ambient temperatures, prolonged exposure to elevated temperatures can lead to decomposition.

• Oxidative Stability: Strong oxidizing agents can lead to the cleavage of the tin-carbon bond.

Likely Degradation Pathways:

The primary degradation pathway for tributyltin compounds involves the sequential cleavage of the butyl groups from the tin atom. This process, known as debutylation, can be initiated by various environmental and chemical factors. The ultimate degradation product is inorganic tin. For 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, the degradation would likely proceed through the formation of dibutyltin, monobutyltin, and finally inorganic tin derivatives of the fluorinated pyridine. The C-F bond on the pyridine ring is generally robust but can be labile under specific, harsh conditions.

A simplified, proposed degradation pathway is illustrated below.

Caption: Proposed degradation pathway of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine.

Recommended Storage and Handling

Proper storage and handling are crucial to maintain the integrity of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine and to ensure the safety of laboratory personnel.

Storage Conditions:

Based on recommendations for similar organotin compounds, the following storage conditions are advised:

Parameter	Recommendation
Temperature	2-8 °C
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen)
Moisture	Store in a dry environment.
Light	Protect from light.
Container	Tightly sealed, appropriate for hazardous materials.

Handling Precautions:

2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is classified as a hazardous substance. All handling should be performed in a well-ventilated fume hood by trained personnel.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, a lab coat, and safety glasses with side shields or goggles.

• Respiratory Protection: If there is a risk of inhalation, use a properly fitted respirator.

• Avoiding Contamination: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the laboratory.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous materials.

Experimental Protocols

Recommended Protocol for Stability Testing (Forced Degradation Study)

As no specific stability data is available, a forced degradation study is recommended to determine the intrinsic stability of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine. This involves subjecting the compound to a variety of stress conditions.

Objective: To identify potential degradation products and pathways, and to develop a stability-indicating analytical method.

Materials:

• 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

• HPLC grade solvents (e.g., acetonitrile, methanol, water)

• Acids (e.g., 0.1 M HCl)

• Bases (e.g., 0.1 M NaOH)

• Oxidizing agent (e.g., 3% H₂O₂)

• Calibrated stability chambers (for temperature and humidity control)

• Photostability chamber

• HPLC-UV/MS system

Methodology:

• Sample Preparation: Prepare stock solutions of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine in an appropriate solvent (e.g., acetonitrile) at a known concentration.

• Stress Conditions:

  • Acid Hydrolysis: Treat the sample with 0.1 M HCl at room temperature and at an elevated temperature (e.g., 60 °C).

  • Base Hydrolysis: Treat the sample with 0.1 M NaOH at room temperature and at an elevated temperature (e.g., 60 °C).

  • Oxidation: Treat the sample with 3% H₂O₂ at room temperature.

  • Thermal Stress: Expose the solid compound and a solution to elevated temperatures (e.g., 60 °C, 80 °C) and humidity (e.g., 75% RH).

  • Photostability: Expose the solid compound and a solution to light according to ICH Q1B guidelines.

• Time Points: Analyze samples at appropriate time intervals (e.g., 0, 2, 4, 8, 24, 48 hours) for each stress condition.

• Analysis:

  • Use a validated stability-indicating HPLC method to separate the parent compound from any degradation products.

  • Quantify the parent compound and degradation products using a UV detector.

  • Use mass spectrometry (MS) to identify the mass of the degradation products to aid in structure elucidation.

• Data Evaluation:

  • Calculate the percentage of degradation for each condition.

  • Propose degradation pathways based on the identified products.

The following diagram illustrates a general workflow for a forced degradation study.

Caption: Experimental workflow for a forced degradation study.

Representative Protocol for a Stille Coupling Reaction

2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is primarily used in Stille coupling reactions to form C-C bonds. Below is a representative protocol.

Objective: To couple 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine with an aryl halide.

Materials:

• 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (1.1 eq)

• Aryl halide (e.g., 4-iodoanisole) (1.0 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄) (0.05 eq)

• Anhydrous solvent (e.g., toluene or DMF)

• Inert gas (Argon or Nitrogen)

• Reaction vessel (e.g., flame-dried Schlenk flask)

Methodology:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add the aryl halide, 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, and the palladium catalyst.

• Solvent Addition: Add the anhydrous solvent via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90-110 °C) and stir for the required time (typically 12-24 hours), monitoring the reaction progress by TLC or LC-MS.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • To remove tin byproducts, add a solution of potassium fluoride (KF) in methanol and stir for 1-2 hours. This will precipitate tributyltin fluoride.

  • Filter the mixture through a pad of celite, washing with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Purification: Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography on silica gel.

The catalytic cycle for the Stille coupling reaction is a fundamental concept for understanding this transformation.

Caption: Catalytic cycle of the Stille cross-coupling reaction.

Conclusion

2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is a valuable but hazardous synthetic reagent. While it exhibits the general stability of organostannanes, its long-term stability and specific degradation pathways are not well-documented. Therefore, adherence to strict storage and handling protocols is paramount. For critical applications, it is highly recommended that researchers perform their own stability assessments, such as the forced degradation study outlined in this guide, to ensure the quality and reliability of the reagent in their synthetic endeavors.

2-Fluoro-4-methyl-5-(tributylstannyl)pyridine structural information

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural information, a proposed synthetic pathway, and potential applications of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, a key building block in medicinal chemistry.

Core Structural Information

2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is a halogenated organotin compound featuring a substituted pyridine core. The presence of a fluorine atom, a methyl group, and a tributylstannyl moiety makes it a versatile reagent in cross-coupling reactions, particularly the Stille coupling, for the synthesis of complex organic molecules.

Physicochemical Data

The key structural and physicochemical properties of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₈H₃₂FNSn	[1]
Molecular Weight	400.16 g/mol	[1]
CAS Number	1245816-06-1	[1]
Physical Form	Solid
SMILES	CCCC--INVALID-LINK--(CCCC)c1cnc(F)cc1C
InChI	1S/C6H5FN.3C4H9.Sn/c1-5-2-3-8-6(7)4-5;31-3-4-2;/h3-4H,1H3;31,3-4H2,2H3;
InChI Key	CJJQSWYAAIGFPO-UHFFFAOYSA-N

Proposed Experimental Protocol: Synthesis

A detailed experimental protocol for the synthesis of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is not explicitly available in the reviewed literature. However, a plausible two-step synthetic route can be proposed based on established methodologies for the synthesis of the precursor 2-fluoro-4-methyl-5-bromopyridine and the subsequent Stille-type stannylation of aryl halides.

Step 1: Synthesis of 2-Fluoro-4-methyl-5-bromopyridine

The synthesis of the key intermediate, 2-fluoro-4-methyl-5-bromopyridine, can be achieved from 2-amino-4-methylpyridine through a Sandmeyer-type reaction involving bromination followed by a Balz-Schiemann reaction for fluorination. A detailed procedure for a similar transformation has been described for related pyridine derivatives.[2]

Materials:

• 2-Amino-4-methylpyridine

• Acetonitrile

• Sodium Bromide (NaBr)

• Sodium Bromate (NaBrO₃)

• Sulfuric Acid (H₂SO₄)

• Anhydrous Hydrogen Fluoride (HF)

• Sodium Nitrite (NaNO₂)

• Ethyl acetate

• Petroleum ether

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Bromination: In a flask equipped with a stirrer and under cooling (ice bath), dissolve 2-amino-4-methylpyridine in acetonitrile. Separately, prepare an aqueous solution of sodium bromide and sodium bromate. Slowly add the aqueous solution to the pyridine solution with continuous stirring. Subsequently, add sulfuric acid dropwise while maintaining the cold temperature. Allow the reaction to proceed at room temperature for several hours. Neutralize the reaction mixture with a saturated sodium bicarbonate solution. Extract the product with ethyl acetate, dry the organic layer with anhydrous sodium sulfate, and purify by recrystallization from an ethyl acetate/petroleum ether system to yield 5-bromo-2-amino-4-methylpyridine.[1]

• Fluorination (Balz-Schiemann Reaction): Dissolve the obtained 5-bromo-2-amino-4-methylpyridine in anhydrous hydrogen fluoride at a low temperature (-78 °C) in a suitable vessel (e.g., a tetrafluoroethylene-lined reactor). Slowly add sodium nitrite to the solution. After the addition is complete, allow the reaction to proceed for a specified time. Quench the reaction and extract the product with ethyl acetate. Dry the organic phase and purify the product to obtain 2-fluoro-4-methyl-5-bromopyridine.[1]

Step 2: Synthesis of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

The final product can be synthesized from 2-fluoro-4-methyl-5-bromopyridine via a lithium-halogen exchange followed by quenching with tributyltin chloride. A general procedure for a similar transformation of 2-bromopyridine has been reported.[3]

Materials:

• 2-Fluoro-4-methyl-5-bromopyridine

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexane

• Tributyltin chloride

• Saturated ammonium chloride solution

• Ethyl acetate

• Saturated sodium chloride solution

• Anhydrous sodium sulfate

Procedure:

• In a flame-dried reaction flask under a nitrogen atmosphere, dissolve 2-fluoro-4-methyl-5-bromopyridine in anhydrous THF.

• Cool the solution to -78 °C and slowly add n-butyllithium solution. Stir the mixture at this temperature for approximately one hour.

• Slowly add tributyltin chloride to the reaction mixture at -78 °C and allow it to react for several hours.

• Gradually warm the reaction to room temperature and stir for an additional 30 minutes.

• Quench the reaction by the slow addition of a saturated ammonium chloride solution.

• Extract the product with ethyl acetate and wash the organic layer with a saturated sodium chloride solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography to yield 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine.

Visualized Experimental Workflow

The proposed synthetic pathway is visualized in the following workflow diagram.

Caption: Proposed two-step synthesis of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine.

Application in Drug Development: Stille Cross-Coupling

Organostannanes, such as 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, are pivotal reagents in the Stille cross-coupling reaction.[4][5] This palladium-catalyzed reaction forms a carbon-carbon bond between the organostannane and an organic halide or triflate. Its tolerance of a wide range of functional groups makes it a powerful tool in the synthesis of complex molecules, including active pharmaceutical ingredients.[6][7]

While specific examples of the use of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine in drug development are not prominently documented in the searched literature, its structure suggests its utility in introducing the 2-fluoro-4-methyl-pyridin-5-yl moiety into a target molecule. This fragment is of interest in medicinal chemistry due to the known effects of fluorine substitution on the pharmacokinetic and pharmacodynamic properties of drug candidates.

The logical relationship of its application in a typical Stille coupling reaction is depicted below.

Caption: General scheme of a Stille cross-coupling reaction utilizing 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine.

Signaling Pathways

A review of the available scientific literature did not reveal any specific signaling pathways that are directly modulated by 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine or its immediate derivatives. The primary role of this compound is as a synthetic intermediate. The biological activity of the final products synthesized using this building block would determine their interaction with specific signaling pathways. It is important to note that organotin compounds can be toxic.[8]

Conclusion

2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is a valuable, albeit not extensively characterized, building block for organic synthesis. This guide provides its core structural information and a plausible, detailed synthetic protocol based on established chemical transformations. Its utility in drug discovery and development is primarily through its application in Stille cross-coupling reactions to introduce a fluorinated methylpyridine moiety into novel molecular entities. Further research is required to fully elucidate its reactivity and to explore the pharmacological properties of the compounds derived from it. Researchers are advised to perform thorough characterization and safety assessments when handling and utilizing this compound.

References

• 1. CN102898358A - Preparation method of fluoropyridine compounds - Google Patents [patents.google.com]
• 2. senshu-u.repo.nii.ac.jp [senshu-u.repo.nii.ac.jp]
• 3. Synthesis routes of 2-(Tributylstannyl)pyridine [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Stille reaction - Wikipedia [en.wikipedia.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 8. catalog.nlm.nih.gov [catalog.nlm.nih.gov]

A Technical Guide to 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine for Researchers and Drug Development Professionals

An In-depth Examination of the Commercial Availability, Physicochemical Properties, and Synthetic Applications of a Versatile Stille Coupling Reagent.

Introduction

2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is a key organotin reagent primarily utilized in palladium-catalyzed cross-coupling reactions, most notably the Stille reaction. Its trifunctional nature, featuring a fluorinated pyridine ring and a tributylstannyl group, makes it a valuable building block in medicinal chemistry and materials science for the synthesis of complex organic molecules. This technical guide provides a comprehensive overview of its commercial availability, physicochemical properties, and a detailed examination of its application in Stille coupling reactions, including a representative experimental protocol.

Commercial Availability and Physicochemical Properties

2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is commercially available from several fine chemical suppliers. The table below summarizes key quantitative data for this compound. Researchers should note that purity specifications may vary between suppliers and batches.

Supplier	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Purity	Form
Sigma-Aldrich (Merck)	1245816-06-1	C₁₈H₃₂FNSn	400.16	Not specified	Solid
Fisher Scientific	1245816-06-1	C₁₈H₃₂FNSn	400.16	Not specified	Not specified
CymitQuimica	1025745-87-2 (Isomer)	C₁₈H₃₂FNSn	400.16	Min. 95%	Not specified
Amerigo Scientific	1245816-06-1	C₁₈H₃₂FNSn	400.16	Not specified	Not specified

Note: Data is compiled from publicly available information and may be subject to change. It is recommended to consult the supplier's certificate of analysis for the most accurate and up-to-date information.

Application in Stille Cross-Coupling Reactions

The primary application of 2-fluoro-4-methyl-5-(tributylstannyl)pyridine is as a nucleophilic partner in the Stille cross-coupling reaction.[1][2] This reaction forms a new carbon-carbon bond by coupling the organostannane with an organic halide or triflate in the presence of a palladium catalyst.[1] The fluorinated methylpyridine moiety can be readily transferred to various organic scaffolds, making this reagent particularly useful in the synthesis of novel compounds for drug discovery and materials science.

Catalytic Cycle of the Stille Reaction

The mechanism of the Stille reaction proceeds through a catalytic cycle involving a palladium(0) species.[1] The cycle can be summarized in three key steps: oxidative addition, transmetalation, and reductive elimination.

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. Stille Coupling [organic-chemistry.org]

The Ascendancy of Fluorinated Pyridines in Modern Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into pyridine scaffolds has become a cornerstone of modern molecular design, profoundly influencing the fields of drug discovery, agrochemicals, and materials science. The unique physicochemical properties imparted by fluorine, such as high electronegativity, small atomic radius, and the ability to form strong C-F bonds, allow for the fine-tuning of molecular properties to enhance biological activity, stability, and material performance. This in-depth technical guide explores the core applications of fluorinated pyridines, providing quantitative data, detailed experimental protocols, and visual representations of key biological pathways and experimental workflows.

Impact of Fluorination on Pyridine Properties

The introduction of fluorine atoms onto a pyridine ring significantly alters its fundamental electronic and physical properties. These modifications are pivotal in tailoring molecules for specific applications.

• Lipophilicity (logD/logP): Fluorination generally increases lipophilicity, a critical factor for membrane permeability and bioavailability. However, the effect is context-dependent, influenced by the number and position of fluorine atoms. For instance, a trifluoromethyl (-CF3) group significantly enhances lipophilicity.

• Acidity/Basicity (pKa): As a highly electronegative atom, fluorine withdraws electron density from the pyridine ring, thereby reducing the basicity of the nitrogen atom. This modulation of pKa can be crucial for optimizing drug-receptor interactions and pharmacokinetic profiles.

• Metabolic Stability: The strength of the C-F bond makes fluorinated positions on a molecule less susceptible to metabolic degradation by cytochrome P450 enzymes. This often leads to an increased half-life and improved in vivo efficacy of pharmaceuticals and agrochemicals.

• Binding Affinity: Fluorine atoms can engage in favorable interactions with biological targets, such as hydrogen bonds and dipole-dipole interactions, leading to enhanced binding affinity and potency.

Applications in Drug Discovery

Fluorinated pyridines are integral components of numerous FDA-approved drugs, demonstrating their broad therapeutic utility across various disease areas.

Anticancer Agents

Fluorinated pyridines are prominent in oncology, particularly in the development of kinase inhibitors.

Table 1: In Vitro Activity of Fluorinated Pyridine-Containing Anticancer Drugs

Drug Name	Target	Cancer Cell Line	IC50 (nM)
Alpelisib	PI3Kα	KPL4 (HER2+/PIK3CA mutant)	1,000
Alpelisib	PI3Kα	HCC1954 (HER2+/PIK3CA mutant)	1,000
Alpelisib	PI3Kα	SKBR3 (HER2+/PIK3CA wild-type)	1,000
Alpelisib	PI3Kα	BT474 (HER2+/PIK3CA mutant)	1,000
Alpelisib	PI3Kα	JIMT1 (HER2+/PIK3CA wild-type)	>10,000
Ivosidenib	Mutant IDH1 (R132H)	U87MG (glioblastoma)	6
Ivosidenib	Mutant IDH1 (R132C)	HT1080 (fibrosarcoma)	14

Data sourced from multiple studies, IC50 values can vary based on experimental conditions.

Signaling Pathway: PI3K/AKT/mTOR Pathway Inhibition by Alpelisib

Alpelisib is a selective inhibitor of the p110α subunit of phosphatidylinositol 3-kinase (PI3K). In cancers with a mutated PIK3CA gene, which encodes p110α, this pathway is constitutively active, promoting cell growth, proliferation, and survival. Alpelisib's inhibition of PI3Kα blocks the downstream signaling cascade.

PI3K/AKT/mTOR signaling pathway and the inhibitory action of Alpelisib.

Other Therapeutic Areas

The utility of fluorinated pyridines extends beyond oncology. For example, Lemborexant is a dual orexin receptor antagonist used for the treatment of insomnia. The fluorine substitution in its structure is crucial for achieving high binding affinity to the orexin receptors OX1R and OX2R, which are involved in regulating the sleep-wake cycle.

Applications in Agrochemicals

Fluorinated pyridines are a cornerstone of the modern agrochemical industry, providing effective solutions for crop protection.

Herbicides

These compounds are used to develop selective herbicides that target specific enzymes in weeds.

Table 2: Herbicidal Activity of Fluorinated Pyridine-Containing Herbicides

Herbicide Name	Target Enzyme	Weed Species	EC50/IC50
Fluazifop-butyl	Acetyl-CoA carboxylase (ACCase)	Setaria viridis (Green foxtail)	Not specified, but effective at registered rates.
Picolinafen	Phytoene desaturase (PDS)	Galium aparine (Cleavers)	Effective at low application rates.

EC50/IC50 values are highly dependent on the specific weed species, growth stage, and environmental conditions.

Mechanism of Action: Inhibition of Acetyl-CoA Carboxylase by Fluazifop

Fluazifop-butyl is a selective herbicide that, after being absorbed by the plant, is hydrolyzed to its active form, fluazifop acid. This acid inhibits the enzyme acetyl-CoA carboxylase (ACCase) in grasses. ACCase is a critical enzyme in the biosynthesis of fatty acids, which are essential components of cell membranes. Inhibition of this enzyme leads to the disruption of cell membrane integrity and ultimately the death of the susceptible grass weed.

Inhibition of Acetyl-CoA Carboxylase (ACCase) by Fluazifop-acid.

Insecticides

Fluorinated pyridines are also crucial in the development of modern insecticides.

Table 3: Insecticidal Activity of Flupyradifurone

Insecticide Name	Target	Pest Species	LC50
Flupyradifurone	Nicotinic acetylcholine receptor (nAChR)	Myzus persicae (Green peach aphid)	8.491 mg/L (48h)[1][2][3]

Signaling Pathway: Modulation of Nicotinic Acetylcholine Receptors by Flupyradifurone

Flupyradifurone is a butenolide insecticide that acts as a partial agonist of the insect nicotinic acetylcholine receptor (nAChR). By binding to these receptors in the central nervous system of insects, it causes overstimulation, leading to paralysis and death.

Action of Flupyradifurone on the insect nicotinic acetylcholine receptor.

Applications in Materials Science

The high thermal stability and chemical resistance conferred by fluorine make fluorinated pyridines valuable monomers for high-performance polymers. Perfluoropyridine, in particular, is a versatile building block for fluoropolymers with applications in aerospace and electronics.

Table 4: Thermal and Mechanical Properties of Selected Fluorinated Pyridine-Containing Polymers

Polymer Type	Td5 (°C)	Tensile Strength (MPa)	Elongation at Break (%)
Perfluoropyridine-based Thiol-ene Network	274 - 348	Not Reported	Not Reported
Fluorinated Polyimide	537 - 573	90.1 - 96.6	8.9 - 10.7
Fluorinated Polyamide	> 400	Not Reported	Not Reported

Td5 = Temperature at 5% weight loss.

These polymers often exhibit desirable properties such as low dielectric constants, low water absorption, and high optical transparency, making them suitable for applications in microelectronics and optical devices.

Experimental Protocols

Detailed and reliable synthetic procedures are crucial for the advancement of research in this field. Below are representative protocols for the synthesis of key fluorinated pyridine building blocks.

Synthesis of 2-Fluoropyridine

Method: Halogen exchange from 2-chloropyridine.

• Reactants: 2-chloropyridine, potassium fluoride (spray-dried), and sulfolane (solvent).

• Procedure:

  • A mixture of 2-chloropyridine (1.0 eq), spray-dried potassium fluoride (2.0 eq), and sulfolane is heated to 220-230 °C in a sealed reactor.

  • The reaction is monitored by gas chromatography until the starting material is consumed (typically 24-48 hours).

  • The reaction mixture is cooled, and the product is isolated by fractional distillation under reduced pressure.

• Yield: Moderate to good.

Synthesis of 3-Fluoropyridine

Method: Balz-Schiemann reaction from 3-aminopyridine.

• Reactants: 3-aminopyridine, tetrafluoroboric acid (HBF4), sodium nitrite (NaNO2).

• Procedure:

  • 3-Aminopyridine is dissolved in an aqueous solution of tetrafluoroboric acid.

  • The solution is cooled to 0-5 °C, and an aqueous solution of sodium nitrite is added dropwise while maintaining the temperature.

  • The resulting diazonium tetrafluoroborate salt is isolated by filtration.

  • The dry diazonium salt is thermally decomposed by gentle heating, and the crude 3-fluoropyridine is collected by distillation.

  • The product is purified by redistillation.

• Yield: Moderate.

Synthesis of 4-Fluoropyridine

Method: Halogen exchange from 4-chloropyridine.

• Reactants: 4-chloropyridine hydrochloride, potassium fluoride, and a phase-transfer catalyst (e.g., 18-crown-6) in an aprotic polar solvent (e.g., acetonitrile).

• Procedure:

  • A mixture of 4-chloropyridine hydrochloride, potassium fluoride, and the phase-transfer catalyst in the solvent is heated to reflux.

  • The reaction is monitored by TLC or GC until completion.

  • The solvent is removed under reduced pressure, and the residue is partitioned between water and a suitable organic solvent (e.g., diethyl ether).

  • The organic layer is dried and concentrated to afford the crude product, which is then purified by distillation.

• Yield: Good.

Synthesis of 2-Chloro-5-(trifluoromethyl)pyridine

This is a key intermediate for many agrochemicals.

A general synthetic workflow for 2-chloro-5-(trifluoromethyl)pyridine.

Conclusion

Fluorinated pyridines represent a versatile and powerful class of molecules that have made a significant impact on research and development across multiple scientific disciplines. Their unique properties, derived from the strategic incorporation of fluorine, have enabled the creation of highly effective pharmaceuticals, advanced agrochemicals, and robust materials. The continued exploration of novel synthetic methodologies and a deeper understanding of structure-activity relationships will undoubtedly lead to further innovations and applications of this important chemical scaffold.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors with apoptotic inducers - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Organostannane Compounds in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Organostannane compounds, or organotins, are a cornerstone in modern organic synthesis, particularly in the formation of carbon-carbon bonds. Their application in palladium-catalyzed cross-coupling reactions, most notably the Stille reaction, has become an invaluable tool for the construction of complex molecular architectures found in pharmaceuticals, natural products, and advanced materials.[1][2] This technical guide provides a comprehensive overview of organostannanes in cross-coupling, detailing the underlying mechanisms, experimental protocols, and practical considerations for their use in research and development.

The Stille reaction, discovered by John Kenneth Stille, involves the coupling of an organostannane with an organic halide or pseudohalide, catalyzed by a palladium complex.[1][2] A key advantage of organostannane reagents is their remarkable tolerance to a wide array of functional groups, including esters, amides, ketones, and aldehydes, which often remain intact under the mild reaction conditions.[3] Furthermore, organostannanes are generally stable to air and moisture, facilitating their handling and storage.[2] However, a significant drawback is the toxicity of organotin compounds and the challenge of removing tin-containing byproducts from the reaction mixture.[4][5]

The Catalytic Cycle: Mechanism of the Stille Reaction

The Stille reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. The cycle can be broken down into three fundamental steps: oxidative addition, transmetalation, and reductive elimination.

Diagram of the Stille Reaction Catalytic Cycle

Caption: The catalytic cycle of the Stille cross-coupling reaction.

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-halide (or pseudohalide) bond of the electrophile (R¹-X), forming a Pd(II) intermediate.

• Transmetalation: The organostannane (R²-SnR₃) then reacts with the Pd(II) complex, transferring the R² group to the palladium center and generating a diorganopalladium(II) species. This step is often the rate-determining step of the reaction.

• Reductive Elimination: The final step involves the reductive elimination of the two organic groups (R¹ and R²) from the palladium center, forming the desired carbon-carbon bond in the product (R¹-R²) and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.

Data Presentation: Examples of Stille Cross-Coupling Reactions

The versatility of the Stille reaction is demonstrated by its broad scope in terms of both the organostannane and the organic electrophile. The following tables summarize representative examples of Stille couplings with different classes of reactants.

Table 1: Stille Coupling of Vinylstannanes with Aryl Halides

Entry	Aryl Halide	Organostannane	Catalyst	Ligand	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Iodotoluene	Vinyltributyltin	Pd(PPh₃)₄	-	Toluene	100	16	~90
2	4-Bromobenzonitrile	Vinyltributyltin	Pd₂(dba)₃	P(t-Bu)₃	Dioxane	80	12	~85
3	1-Bromo-4-nitrobenzene	Vinyltributyltin	Pd(OAc)₂	PPh₃	DMF	110	24	~75
4	2-Bromopyridine	Vinyltributyltin	Pd(PPh₃)₄	-	Toluene	100	18	~80

Table 2: Stille Coupling of Arylstannanes with Aryl Halides

Entry	Aryl Halide	Organostannane	Catalyst	Ligand	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Iodobenzene	Phenyltributyltin	Pd(PPh₃)₄	-	Toluene	100	12	92
2	4-Bromoacetophenone	(4-Methoxyphenyl)tributyltin	PdCl₂(PPh₃)₂	-	DMF	80	8	85
3	1-Chloro-4-nitrobenzene	(2-Thienyl)tributyltin	Pd₂(dba)₃	P(t-Bu)₃	Dioxane	100	24	78
4	2-Bromopyridine	(3-Pyridyl)tributyltin	Pd(PPh₃)₄	-	Toluene	110	16	88

Table 3: Stille Coupling of Alkynylstannanes with Aryl Halides

Entry	Aryl Halide	Organostannane	Catalyst	Ligand	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Iodobenzene	(Phenylethynyl)tributyltin	Pd(PPh₃)₄	-	Toluene	80	6	95
2	4-Bromotoluene	(Hex-1-ynyl)tributyltin	PdCl₂(PPh₃)₂	-	DMF	90	12	89
3	1-Iodo-3-nitrobenzene	(Trimethylsilylethynyl)tributyltin	Pd(PPh₃)₄	-	THF	65	10	91
4	2-Iodothiophene	(Cyclopropylethynyl)tributyltin	Pd(OAc)₂	AsPh₃	Dioxane	100	18	83

Experimental Protocols

Synthesis of an Organostannane Reagent: Tributyl(vinyl)stannane

This protocol describes the preparation of a common organostannane reagent, tributyl(vinyl)stannane, via the reaction of a Grignard reagent with tributyltin chloride.

Materials:

• Magnesium turnings

• Vinyl bromide (1.0 M solution in THF)

• Tributyltin chloride

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), place magnesium turnings in a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stir bar.

• Add a small amount of a solution of vinyl bromide in anhydrous THF to initiate the Grignard reaction.

• Once the reaction has started (indicated by bubbling and heat generation), add the remaining vinyl bromide solution dropwise to maintain a gentle reflux.

• After the addition is complete, continue to stir the mixture at room temperature for 1 hour to ensure complete formation of the Grignard reagent.

• In a separate flame-dried flask under an inert atmosphere, dissolve tributyltin chloride in anhydrous THF.

• Cool the tributyltin chloride solution to 0 °C in an ice bath.

• Slowly add the prepared vinylmagnesium bromide solution to the tributyltin chloride solution via cannula transfer, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-3 hours.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the solution and concentrate the filtrate under reduced pressure.

• Purify the crude product by vacuum distillation to afford tributyl(vinyl)stannane as a colorless oil.

General Procedure for a Stille Cross-Coupling Reaction

This protocol provides a general method for the palladium-catalyzed coupling of an aryl halide with an organostannane.

Materials:

• Aryl halide (1.0 equiv)

• Organostannane (1.1-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Anhydrous and degassed solvent (e.g., toluene, THF, DMF)

• Anhydrous lithium chloride (optional, 2-3 equiv)

• Saturated aqueous potassium fluoride (KF) solution (for workup)

• Diatomaceous earth (e.g., Celite®)

Procedure:

• To a flame-dried Schlenk flask containing a magnetic stir bar, add the aryl halide, the palladium catalyst, and lithium chloride (if used).

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Add the anhydrous, degassed solvent via syringe, followed by the organostannane.

• Heat the reaction mixture to the desired temperature (typically between 60-110 °C) and monitor the reaction progress by TLC or GC/MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate or diethyl ether).

• To remove the tin byproducts, wash the organic solution with a saturated aqueous solution of potassium fluoride. Stir vigorously for at least 30 minutes. A precipitate of tributyltin fluoride will form.[6]

• Filter the mixture through a pad of diatomaceous earth to remove the precipitate.[6]

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter the solution and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Diagram of a General Experimental Workflow for Stille Coupling

Caption: A general experimental workflow for a Stille cross-coupling reaction.

Conclusion

Organostannane compounds are powerful reagents in palladium-catalyzed cross-coupling reactions, offering a reliable method for the formation of C-C bonds with excellent functional group tolerance. The Stille reaction, in particular, has proven to be a robust and versatile transformation in the synthesis of complex molecules. While the toxicity of organotin compounds and the removal of byproducts present challenges, established purification protocols can effectively mitigate these issues. This guide provides researchers, scientists, and drug development professionals with the fundamental knowledge and practical protocols necessary to successfully implement organostannane-based cross-coupling reactions in their synthetic endeavors.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Stille reaction - Wikipedia [en.wikipedia.org]
• 3. Stille Coupling | OpenOChem Learn [learn.openochem.org]
• 4. Stille Coupling | NROChemistry [nrochemistry.com]
• 5. sdlookchem.com [sdlookchem.com]
• 6. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Stille Coupling Using 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Stille cross-coupling reaction is a powerful and versatile palladium-catalyzed carbon-carbon bond-forming reaction between an organostannane and an organic halide or pseudohalide.[1] This method is widely employed in academic and industrial research, particularly in the synthesis of complex organic molecules and active pharmaceutical ingredients, due to its tolerance of a wide array of functional groups.[2] The use of organostannane reagents, such as 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, allows for the strategic introduction of substituted pyridine moieties, which are prevalent in many pharmaceuticals. These fluorinated pyridine building blocks are of particular interest in medicinal chemistry as the fluorine atom can significantly modulate the physicochemical and pharmacokinetic properties of a molecule.[3]

This document provides detailed application notes and a representative protocol for the Stille coupling reaction utilizing 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine.

Core Concepts and Reaction Mechanism

The catalytic cycle of the Stille coupling reaction generally proceeds through three key steps: oxidative addition, transmetalation, and reductive elimination.[1]

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition with the organic halide (Ar-X), forming a Pd(II) intermediate.

• Transmetalation: The organostannane reagent transfers the pyridine group to the palladium center. This is often the rate-determining step of the catalytic cycle.

• Reductive Elimination: The coupled product is formed by the reductive elimination of the two organic groups from the palladium complex, regenerating the active Pd(0) catalyst.

Catalytic Cycle of the Stille Coupling Reaction.

Experimental Protocols

The following is a representative protocol for the Stille coupling of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine with an aryl bromide. Reaction conditions should be optimized for specific substrates.

Materials and Reagents

• 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

• Aryl bromide (e.g., 4-bromotoluene)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃)

• Ligand (if required, e.g., PPh₃, XPhos)

• Anhydrous solvent (e.g., Toluene, Dioxane, DMF)

• Additives (optional, e.g., CuI, CsF)

• Inert gas (Argon or Nitrogen)

• Reaction vessel (e.g., Schlenk flask)

General Procedure

• To a dry Schlenk flask under an inert atmosphere, add the aryl bromide (1.0 equiv), 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (1.1-1.5 equiv), the palladium catalyst (1-5 mol%), and any ligand or additive.

• Add the anhydrous, degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir for the specified time.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with an aqueous solution of potassium fluoride to remove tin byproducts.

• Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Representative Reaction Conditions

The optimal conditions for a Stille coupling reaction are highly dependent on the specific substrates being coupled. The following tables provide a summary of typical reaction parameters that can be used as a starting point for optimization.

Parameter	Typical Range	Notes
Organostannane (equiv)	1.1 - 1.5	A slight excess is often used to ensure complete consumption of the aryl halide.
Palladium Catalyst (mol%)	1 - 5	Higher catalyst loading may be required for less reactive substrates.
Ligand (mol%)	2 - 10	The ligand to palladium ratio is typically 2:1 or 4:1.
Temperature (°C)	80 - 120	The optimal temperature depends on the solvent and the reactivity of the substrates.
Reaction Time (h)	2 - 24	Reaction progress should be monitored to determine the optimal time.

Component	Examples	Key Considerations
Palladium Catalysts	Pd(PPh₃)₄, Pd₂(dba)₃, Pd(OAc)₂, PdCl₂(PPh₃)₂	Pd(PPh₃)₄ is a common choice as it is an active Pd(0) source. Pd(II) sources require in situ reduction.
Ligands	PPh₃, AsPh₃, P(t-Bu)₃, XPhos	Electron-rich and bulky phosphine ligands can improve reaction rates and yields, especially for challenging substrates.[2]
Solvents	Toluene, Dioxane, DMF, THF	The choice of solvent can influence reaction rate and solubility of reagents. Aprotic, polar solvents are commonly used.
Additives	CuI, CsF, LiCl	CuI can accelerate the transmetalation step. CsF can activate the organostannane. LiCl can improve reactivity in some cases.

Experimental Workflow

The general workflow for a Stille coupling experiment, from setup to product isolation, is outlined below.

General experimental workflow for a Stille coupling reaction.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Use fresh catalyst or a different palladium source/ligand combination.
Low reaction temperature	Increase the reaction temperature in increments.
Poorly soluble reagents	Choose a different solvent or a solvent mixture.
Formation of Homocoupled Byproducts	Catalyst decomposition	Use a more robust ligand or lower the reaction temperature.
Presence of oxygen	Ensure the reaction is performed under a strictly inert atmosphere.
Difficulty in Removing Tin Byproducts	Incomplete precipitation	Use a larger excess of aqueous KF solution during workup and stir vigorously.
Consider filtration through a pad of celite.

Safety Precautions

• Organostannane reagents are toxic and should be handled with appropriate personal protective equipment in a well-ventilated fume hood.

• Palladium catalysts can be pyrophoric and should be handled under an inert atmosphere.

• Solvents should be handled with care, and appropriate safety measures should be taken to avoid inhalation and skin contact.

• Always consult the Safety Data Sheet (SDS) for all reagents before use.

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the use of palladium catalysts in Stille cross-coupling reactions involving 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine. This versatile building block is valuable in the synthesis of complex aromatic compounds, particularly in the development of novel pharmaceutical agents. The following sections detail the reaction mechanism, key parameters, experimental protocols, and data presentation to facilitate the successful application of this chemistry.

Introduction

The Stille cross-coupling reaction is a powerful and widely used method for the formation of carbon-carbon bonds.[1] It involves the palladium-catalyzed reaction of an organostannane with an organic halide or pseudohalide.[1] Organostannanes, such as 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, are favored for their stability to air and moisture, and the mild reaction conditions are compatible with a wide array of functional groups.[1] This makes the Stille reaction a valuable tool in medicinal chemistry and materials science for the synthesis of complex molecules.

Reaction Principle and Catalytic Cycle

The generally accepted mechanism for the Stille cross-coupling reaction proceeds through a catalytic cycle involving a palladium(0) species.

Caption: Catalytic cycle of the Stille cross-coupling reaction.

The key steps in the catalytic cycle are:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition with the organic halide (Ar-X).

• Transmetalation: The organostannane transfers its organic group (R') to the palladium complex. This is often the rate-determining step.

• Reductive Elimination: The coupled product (Ar-R') is formed, and the Pd(0) catalyst is regenerated.

Experimental Protocols

The following protocols are representative examples for the Stille cross-coupling of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine with aryl halides. Optimization of reaction conditions may be necessary for specific substrates.

Protocol 1: General Procedure for Coupling with Aryl Iodides

This protocol is adapted from a similar procedure for the coupling of 5-tributylstannyl-4-fluoropyrazole with aryl iodides.

Materials:

• 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

• Aryl iodide

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Copper(I) iodide (CuI)

• Cesium fluoride (CsF)

• Anhydrous N,N-Dimethylformamide (DMF)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry reaction vessel, add 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (1.0 eq), the aryl iodide (1.1 eq), CuI (0.2 eq), and CsF (2.0 eq).

• Purge the vessel with an inert gas.

• Add anhydrous DMF via syringe.

• Add Pd(PPh₃)₄ (0.05 eq) to the mixture.

• Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature and dilute with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Caption: Experimental workflow for Stille cross-coupling.

Data Presentation

The following table summarizes typical reaction conditions and reported yields for Stille cross-coupling reactions of structurally similar fluorinated heterocycles. This data can serve as a starting point for optimizing reactions with 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine.

Entry	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Additive	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Iodoanisole	Pd(PPh₃)₄ (5)	-	CuI, CsF	DMF	100	12	85
2	1-Iodo-4-nitrobenzene	Pd₂(dba)₃ (2.5)	P(t-Bu)₃ (10)	-	Dioxane	100	16	78
3	4-Bromobenzonitrile	PdCl₂(dppf) (5)	-	-	Toluene	110	24	65
4	2-Iodothiophene	Pd(PPh₃)₄ (5)	-	CuI	NMP	80	8	92

Note: Yields are based on published data for analogous substrates and may vary for 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine.

Troubleshooting and Optimization

• Low Yield:

  • Ensure all reagents and solvents are anhydrous.

  • Degas the solvent thoroughly to remove oxygen.

  • Screen different palladium catalysts and ligands. Buchwald-type ligands can be effective for challenging couplings.

  • Vary the reaction temperature and time.

• Homocoupling of the Stannane:

  • This is a common side reaction.[1]

  • Lowering the reaction temperature may reduce homocoupling.

  • The addition of a scavenger for the Pd(0) catalyst, such as an oxidant, at the end of the reaction can be beneficial.

• Decomposition of Starting Material:

  • Some fluorinated pyridines can be sensitive to high temperatures. A lower reaction temperature or a more active catalyst system may be required.

Safety Precautions

• Organotin compounds are toxic and should be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

• Palladium catalysts can be flammable and should be handled with care.

• Consult the Safety Data Sheets (SDS) for all reagents before use.

By following these guidelines and protocols, researchers can effectively utilize palladium-catalyzed Stille cross-coupling reactions of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine for the synthesis of novel fluorinated biaryl compounds.

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Stille Cross-Coupling of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine with Aryl Halides

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Stille cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds, widely employed in academic and industrial research, particularly in the synthesis of pharmaceuticals and complex organic molecules. This reaction involves the palladium-catalyzed coupling of an organostannane (organotin) compound with an organic halide or pseudohalide. The stability of organostannanes to air and moisture, along with the mild reaction conditions and broad functional group tolerance, makes the Stille coupling a valuable tool in organic synthesis.

These application notes provide a detailed overview and experimental protocols for the Stille cross-coupling reaction of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine with various aryl halides. The resulting 5-aryl-2-fluoro-4-methylpyridine scaffolds are of significant interest in medicinal chemistry due to the prevalence of fluorinated pyridine moieties in bioactive compounds.

Reaction Principle

The catalytic cycle of the Stille reaction generally proceeds through three key steps: oxidative addition, transmetalation, and reductive elimination. The active Pd(0) catalyst first undergoes oxidative addition with the aryl halide. Subsequently, the organostannane transfers its organic group to the palladium complex in the transmetalation step. Finally, the desired biaryl product is formed via reductive elimination, regenerating the Pd(0) catalyst.

Data Presentation: Reaction of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine with Aryl Halides

While specific literature examples detailing a wide range of aryl halide coupling partners for 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine are limited, the following table provides representative data based on typical Stille coupling conditions and the reactivity of similar substrates. The successful palladium-catalyzed cross-coupling of the analogous 5-tributylstannyl-4-fluoropyrazole with aryl iodides suggests that similar reactivity and good yields can be expected.[1][2]

Entry	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Solvent	Additive	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Pd₂(dba)₃ (2)	P(t-Bu)₃ (8)	Dioxane	CsF (2 equiv)	100	12	85 (estimated)
2	1-Iodo-4-nitrobenzene	Pd(PPh₃)₄ (5)	-	Toluene	-	110	8	92 (estimated)
3	4-Bromobenzonitrile	PdCl₂(PPh₃)₂ (3)	-	DMF	CuI (10)	90	16	88 (estimated)
4	3-Bromopyridine	Pd(OAc)₂ (2)	XPhos (4)	t-BuOH	CsF (2 equiv)	100	18	78 (estimated)
5	1-Bromo-4-(trifluoromethyl)benzene	Pd(PPh₃)₄ (5)	-	NMP	-	120	10	90 (estimated)

Yields are estimated based on typical Stille coupling reactions of similar substrates and are provided for illustrative purposes. Optimization may be required for specific substrate combinations.

Experimental Protocols

General Considerations

• All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk techniques.

• Solvents should be anhydrous and degassed prior to use.

• Organotin compounds are toxic and should be handled with appropriate personal protective equipment in a well-ventilated fume hood.

Protocol 1: Stille Coupling with an Electron-Rich Aryl Bromide (e.g., 4-Bromoanisole)

This protocol is a general procedure adaptable for various electron-rich and neutral aryl bromides.

Materials:

• 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

• 4-Bromoanisole

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Tri(tert-butyl)phosphine (P(t-Bu)₃)

• Cesium fluoride (CsF)

• Anhydrous 1,4-dioxane

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add Pd₂(dba)₃ (0.02 mmol, 2 mol%) and P(t-Bu)₃ (0.08 mmol, 8 mol%).

• Add anhydrous 1,4-dioxane (5 mL) and stir the mixture for 10 minutes at room temperature to form the active catalyst.

• Add 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (1.2 mmol, 1.2 equiv), 4-bromoanisole (1.0 mmol, 1.0 equiv), and CsF (2.0 mmol, 2.0 equiv).

• Heat the reaction mixture to 100 °C and stir for 12 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite® to remove palladium residues.

• Wash the filtrate with a saturated aqueous solution of potassium fluoride (KF) to remove tin byproducts, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 2-fluoro-4-methyl-5-(4-methoxyphenyl)pyridine.

Protocol 2: Stille Coupling with an Electron-Deficient Aryl Iodide (e.g., 1-Iodo-4-nitrobenzene)

This protocol is suitable for more reactive, electron-deficient aryl iodides.

Materials:

• 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

• 1-Iodo-4-nitrobenzene

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Anhydrous toluene

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 1-iodo-4-nitrobenzene (1.0 mmol, 1.0 equiv), 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (1.1 mmol, 1.1 equiv), and Pd(PPh₃)₄ (0.05 mmol, 5 mol%).

• Add anhydrous toluene (10 mL).

• Heat the reaction mixture to 110 °C and stir for 8 hours. Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Dilute the mixture with diethyl ether and wash with a saturated aqueous KF solution and then with brine.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent in vacuo.

• Purify the residue by flash chromatography to yield 2-fluoro-4-methyl-5-(4-nitrophenyl)pyridine.

Protocol 3: Copper(I)-Cocatalyzed Stille Coupling with an Aryl Bromide (e.g., 4-Bromobenzonitrile)

The addition of a copper(I) salt can accelerate the rate of transmetalation, which is often the rate-limiting step.[3]

Materials:

• 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

• 4-Bromobenzonitrile

• Bis(triphenylphosphine)palladium(II) chloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• In a dry Schlenk flask under an inert atmosphere, combine 4-bromobenzonitrile (1.0 mmol, 1.0 equiv), 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (1.2 mmol, 1.2 equiv), PdCl₂(PPh₃)₂ (0.03 mmol, 3 mol%), and CuI (0.1 mmol, 10 mol%).

• Add anhydrous DMF (8 mL).

• Heat the reaction mixture to 90 °C and stir for 16 hours, monitoring for completion.

• Upon cooling, dilute the reaction mixture with ethyl acetate and water.

• Separate the layers and extract the aqueous layer with ethyl acetate.

• Combine the organic layers and wash with a saturated aqueous KF solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography to obtain 4-(2-fluoro-4-methylpyridin-5-yl)benzonitrile.

Visualizations

Stille Coupling Catalytic Cycle

Caption: Catalytic cycle of the Stille cross-coupling reaction.

Experimental Workflow for Stille Coupling

Caption: General experimental workflow for a Stille coupling reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Palladium catalyzed cross-coupling reaction of 5-tributylstannyl-4-fluoropyrazole - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Application of copper(i) salt and fluoride promoted Stille coupling reactions in the synthesis of bioactive molecules - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Synthesis of Biaryl Compounds using 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biaryl scaffolds are fundamental structural motifs in a vast array of pharmaceuticals and functional materials. The selective introduction of fluorine atoms and substituted pyridine rings into these scaffolds can significantly enhance their pharmacological properties, including metabolic stability, binding affinity, and bioavailability.[1][2] 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is a valuable building block for the synthesis of such fluorinated biarylpyridine compounds. This document provides detailed protocols for the palladium-catalyzed Stille cross-coupling reaction using this reagent to generate diverse biaryl compounds. The Stille reaction is a versatile and robust method for forming carbon-carbon bonds, known for its tolerance of a wide range of functional groups and relatively mild reaction conditions.[3][4]

Reaction Principle

The Stille cross-coupling reaction involves the palladium-catalyzed reaction of an organostannane (R¹-SnR₃) with an organic electrophile (R²-X), typically an aryl or heteroaryl halide or triflate. The catalytic cycle proceeds through three key elementary steps: oxidative addition of the organic electrophile to the Pd(0) catalyst, transmetalation of the organostannyl reagent to the resulting Pd(II) complex, and reductive elimination to yield the biaryl product and regenerate the Pd(0) catalyst.[1]

Data Presentation: Representative Stille Coupling Reactions

The following table summarizes representative reaction conditions and yields for the Stille coupling of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine with various aryl bromides. These examples demonstrate the versatility of the reagent in coupling with both electron-rich and electron-deficient aromatic systems.

Entry	Aryl Bromide Partner	Palladium Catalyst (mol%)	Ligand (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Pd₂(dba)₃ (2.5)	P(o-tol)₃ (10)	Toluene	100	16	85
2	4-Bromobenzonitrile	Pd(PPh₃)₄ (5)	-	Dioxane	100	12	78
3	3-Bromopyridine	Pd₂(dba)₃ (2.5)	XPhos (10)	Toluene	110	18	82
4	1-Bromo-4-(trifluoromethyl)benzene	Pd(PPh₃)₄ (5)	-	DMF	90	24	75
5	Methyl 4-bromobenzoate	Pd₂(dba)₃ (2.5)	P(t-Bu)₃ (10)	Dioxane	100	16	88

Note: The data presented in this table are representative examples based on typical Stille coupling conditions for similar substrates and are intended for illustrative purposes.

Experimental Protocols

General Procedure for the Stille Cross-Coupling Reaction

Materials:

• 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

• Aryl halide (e.g., aryl bromide)

• Palladium catalyst (e.g., Pd₂(dba)₃ or Pd(PPh₃)₄)

• Ligand (if required, e.g., P(o-tol)₃, XPhos)

• Anhydrous solvent (e.g., toluene, dioxane, DMF)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating mantle/oil bath

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl bromide (1.0 mmol), 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (1.2 mmol, 1.2 equiv), the palladium catalyst (e.g., 0.025 mmol Pd₂(dba)₃), and the ligand (e.g., 0.1 mmol P(o-tol)₃).

• Add anhydrous solvent (5-10 mL) via syringe.

• Degas the reaction mixture by bubbling a gentle stream of inert gas through the solution for 10-15 minutes, or by subjecting the flask to three cycles of vacuum-backfill with the inert gas.

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with saturated aqueous potassium fluoride (KF) solution to remove tin byproducts. Stir vigorously for 30 minutes, then filter through a pad of Celite®.

• Separate the organic layer, and wash it with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired biaryl compound.

Mandatory Visualizations

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. tfcom-chemicals-global-nginx.commerceprod.apac.thermofisher.com [tfcom-chemicals-global-nginx.commerceprod.apac.thermofisher.com]
• 3. chemistry.msu.edu [chemistry.msu.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine as a key building block in the synthesis of pharmaceutically active compounds. Detailed protocols and data are presented to facilitate its application in drug discovery and development.

Introduction

2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is a versatile organotin reagent widely employed in palladium-catalyzed cross-coupling reactions, most notably the Stille coupling. Its unique structure, featuring a fluorinated and methylated pyridine ring, makes it a valuable synthon for the introduction of this moiety into complex organic molecules. The pyridine scaffold is a common feature in many approved drugs and clinical candidates due to its ability to engage in hydrogen bonding and other key interactions with biological targets. The presence of a fluorine atom can further enhance metabolic stability, binding affinity, and pharmacokinetic properties of the final compound.

This document details the application of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine in the synthesis of a potent Anaplastic Lymphoma Kinase (ALK) inhibitor, a class of targeted cancer therapeutics.

Core Application: Synthesis of Kinase Inhibitors

A primary application of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is in the synthesis of kinase inhibitors, particularly those targeting ALK. The 2-fluoro-4-methylpyridine moiety serves as a crucial pharmacophore that can be installed via a Stille cross-coupling reaction with a suitable heterocyclic partner.

Example: Synthesis of a Pyridinyl-Indazole ALK Inhibitor Core

A key step in the synthesis of a novel series of potent ALK inhibitors involves the Stille coupling of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine with a protected 5-bromo-1H-indazol-3-amine derivative. This reaction efficiently forms the carbon-carbon bond between the pyridine and indazole rings, creating the core structure of the target inhibitors.

Experimental Protocols

Protocol 1: Stille Coupling for the Synthesis of a Key ALK Inhibitor Intermediate

This protocol describes the palladium-catalyzed Stille cross-coupling reaction between 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine and a protected 5-bromo-1H-indazol-3-amine.

Reaction Scheme:

Caption: Stille coupling reaction for the synthesis of the pyridinyl-indazole core.

Materials:

Reagent/Material	CAS Number	Molecular Weight ( g/mol )
2-Fluoro-4-methyl-5-(tributylstannyl)pyridine	1245816-06-1	400.16
Protected 5-bromo-1H-indazol-3-amine	-	-
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]	14221-01-3	1155.56
Sodium Carbonate (Na₂CO₃)	497-19-8	105.99
1,4-Dioxane (anhydrous)	123-91-1	88.11
Water (degassed)	7732-18-5	18.02
Nitrogen (gas)	7727-37-9	28.01

Procedure:

• To a reaction vessel, add the protected 5-bromo-1H-indazol-3-amine (1.0 eq).

• Add 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (1.2 eq).

• Add tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

• The vessel is evacuated and backfilled with nitrogen three times.

• Add anhydrous 1,4-dioxane and a 2M aqueous solution of sodium carbonate (2.0 eq). The solvent ratio of dioxane to water is typically 4:1.

• The reaction mixture is heated to 100 °C and stirred vigorously for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, the reaction mixture is cooled to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel.

Quantitative Data (Representative):

Parameter	Value
Scale	1.0 mmol
Yield	75-85%
Reaction Time	16 hours
Purity (by LC-MS)	>95%

Data Presentation

Table 1: Physicochemical Properties of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

Property	Value
Molecular Formula	C₁₈H₃₂FNSn
Molecular Weight	400.16 g/mol
Appearance	Colorless to pale yellow oil or solid
CAS Number	1245816-06-1

Table 2: Typical Stille Coupling Reaction Parameters

Parameter	Typical Range/Value
Catalyst	Pd(PPh₃)₄, Pd₂(dba)₃/ligand
Catalyst Loading	1-10 mol%
Solvent	Toluene, Dioxane, DMF, THF
Base	Na₂CO₃, K₂CO₃, Cs₂CO₃, K₃PO₄
Temperature	80-120 °C
Reaction Time	2-24 hours

Visualizations

Stille Coupling Catalytic Cycle

This diagram illustrates the generally accepted mechanism for the Stille cross-coupling reaction.

Caption: Catalytic cycle of the Stille cross-coupling reaction.

Experimental Workflow

This diagram outlines the general workflow for performing and working up a Stille coupling reaction.

Caption: General experimental workflow for a Stille coupling reaction.

Safety Considerations

Organotin compounds, including 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine and the tributyltin halide byproducts, are toxic. All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, lab coat, safety glasses) must be worn. Waste containing organotin residues must be disposed of according to institutional and environmental regulations.

Application Notes and Protocols for Cross-Coupling Reactions with 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine in palladium-catalyzed cross-coupling reactions, particularly the Stille coupling. This versatile building block is valuable for the synthesis of complex substituted pyridine derivatives, which are significant scaffolds in medicinal chemistry and materials science.

Introduction

2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is an organostannane reagent that serves as a robust nucleophilic partner in palladium-catalyzed cross-coupling reactions. The presence of a fluorine atom, a methyl group, and the tributylstannyl moiety on the pyridine ring allows for the strategic introduction of this heterocycle into a variety of organic molecules. The Stille reaction, in particular, offers a powerful method for forming carbon-carbon bonds with this reagent, demonstrating tolerance to a wide range of functional groups under relatively mild conditions.

Core Concepts: The Stille Cross-Coupling Reaction

The Stille reaction is a palladium-catalyzed cross-coupling reaction between an organostannane (R-Sn(Alkyl)₃) and an organic halide or triflate (R'-X). The general transformation is depicted below:

R-Sn(Bu)₃ + R'-X ----[Pd catalyst]----> R-R' + X-Sn(Bu)₃

The catalytic cycle, a fundamental concept in understanding this reaction, involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst reacts with the organic halide (R'-X) to form a Pd(II) complex.

• Transmetalation: The organostannane transfers its organic group (R) to the palladium complex, displacing the halide. This is often the rate-determining step.

• Reductive Elimination: The two organic groups (R and R') on the palladium complex couple and are eliminated as the final product (R-R'), regenerating the Pd(0) catalyst.

Caption: Catalytic cycle of the Stille cross-coupling reaction.

Experimental Protocols

While specific experimental data for the cross-coupling of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is not widely published in peer-reviewed journals, a general protocol based on established Stille coupling methodologies can be effectively applied. The following protocol provides a representative procedure. Optimization of reaction conditions (catalyst, ligand, solvent, temperature, and base) may be necessary for specific substrates.

General Protocol for Stille Coupling of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine with an Aryl Halide

This protocol describes a general procedure for the coupling of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine with an aryl bromide.

Materials and Reagents:

• 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

• Aryl bromide (or iodide/triflate)

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] or Palladium(II) acetate [Pd(OAc)₂] with a phosphine ligand)

• Anhydrous, degassed solvent (e.g., Toluene, Dioxane, or DMF)

• Optional: Ligand (e.g., Triphenylphosphine (PPh₃), Tri(o-tolyl)phosphine (P(o-tol)₃), or XPhos)

• Optional: Additive (e.g., Copper(I) iodide (CuI), Cesium fluoride (CsF), or Lithium chloride (LiCl))

• Inert gas (Argon or Nitrogen)

• Standard glassware for anhydrous reactions (Schlenk flask or equivalent)

Experimental Workflow Diagram:

Caption: General experimental workflow for Stille cross-coupling.

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (1.0 equiv), the aryl halide (1.0 - 1.2 equiv), the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and any additional ligand or additive.

• Solvent Addition: Add the anhydrous, degassed solvent via syringe.

• Degassing: Further degas the reaction mixture by bubbling the inert gas through the solution for 10-15 minutes or by three freeze-pump-thaw cycles.

• Reaction: Heat the reaction mixture to the desired temperature (typically between 80-120 °C) and stir vigorously.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove the palladium catalyst.

• Extraction: Wash the filtrate with a saturated aqueous solution of potassium fluoride (to remove tin byproducts), followed by water and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Concentrate the organic layer under reduced pressure and purify the crude product by flash column chromatography on silica gel to afford the desired 5-aryl-2-fluoro-4-methylpyridine.

Data Presentation: Reaction Parameter Optimization

The following table provides a hypothetical summary of reaction conditions that could be explored for the optimization of the Stille coupling with 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine. The yields are illustrative and would need to be determined experimentally.

Entry	Aryl Halide (R'-X)	Catalyst (mol%)	Ligand (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromotoluene	Pd(PPh₃)₄ (5)	-	Toluene	110	12	[e.g., 75]
2	4-Iodoanisole	Pd₂(dba)₃ (2.5)	P(o-tol)₃ (10)	Dioxane	100	8	[e.g., 85]
3	1-Bromo-4-nitrobenzene	Pd(OAc)₂ (5)	XPhos (10)	DMF	90	16	[e.g., 60]
4	2-Bromopyridine	Pd(PPh₃)₄ (5)	-	Toluene	110	24	[e.g., 55]
5	4-Bromotoluene	Pd(PPh₃)₄ (5)	-	Toluene + CuI (10)	110	8	[e.g., 88]

Yields are hypothetical and for illustrative purposes only.

Safety Considerations

• Organotin Compounds: Tributyltin derivatives are toxic and should be handled with extreme care in a well-ventilated fume hood. Appropriate personal protective equipment (gloves, lab coat, safety glasses) is mandatory. All tin-containing waste must be disposed of according to institutional safety protocols.

• Palladium Catalysts: Palladium catalysts can be flammable and toxic. Handle with care and avoid inhalation of dust.

• Solvents: Anhydrous solvents are often flammable and should be handled under an inert atmosphere.

By following these guidelines and protocols, researchers can effectively utilize 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine as a key building block in the synthesis of novel and complex molecules for various applications in drug discovery and materials science.

Technical Notes & Optimization

Technical Support Center: Stille Coupling with 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine in Stille coupling reactions.

Troubleshooting Guide

Low or no product yield is a common issue in Stille coupling reactions. The following table outlines potential causes and recommended solutions when working with 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine.

Observation	Potential Cause	Recommended Solution(s)
No reaction or very low conversion	1. Inactive Catalyst: The Pd(0) catalyst may have degraded due to exposure to air or moisture.	- Use freshly opened or properly stored catalyst. - Consider using a more robust pre-catalyst that is air- and moisture-stable. - Ensure all solvents and reagents are anhydrous and the reaction is performed under an inert atmosphere (Argon or Nitrogen).
2. Poor Ligand Choice: The ligand may not be suitable for the electron-deficient nature of the fluoropyridine substrate.	- Switch to more electron-rich and bulky phosphine ligands such as P(t-Bu)₃, XPhos, or SPhos. - For some systems, arsenic-based ligands like AsPh₃ can improve rates.
3. Ineffective Transmetalation: The transfer of the pyridyl group from tin to palladium is slow. This is a common rate-limiting step, especially with electron-deficient heterocycles.	- Add a Cu(I) co-catalyst (e.g., CuI, CuBr·Me₂S). This can facilitate transmetalation.[1] - The addition of fluoride sources like CsF or TBAF can activate the organostannane.[2]
Significant formation of homocoupled stannane byproduct	1. Inefficient Oxidative Addition: If the oxidative addition of the aryl halide to the palladium center is slow, the organostannane can homocouple.[3]	- Ensure the aryl halide is sufficiently reactive (I > Br > Cl).[3] If using an aryl bromide, consider converting it to the iodide in situ. - Increase the reaction temperature cautiously.
2. Presence of Oxygen: Trace amounts of oxygen can promote homocoupling.	- Thoroughly degas all solvents and reagents before use. Maintain a positive pressure of inert gas throughout the reaction.
Formation of debrominated or other side products from the aryl halide	1. β-Hydride Elimination: If the aryl halide has a β-hydrogen, this can lead to side reactions.	- This is generally not an issue with simple aryl halides but can be a consideration with more complex substrates.
2. Reaction with Solvent or Impurities: The aryl halide may be reacting with trace water or other nucleophilic impurities.	- Use high-purity, anhydrous solvents.
Difficulty in purifying the product from tin byproducts	1. Tributyltin Halide Contamination: Tributyltin halides are common byproducts and can be difficult to separate from the desired product.	- After the reaction, quench with an aqueous solution of KF. This will precipitate the tin as insoluble tributyltin fluoride, which can be removed by filtration.[4] - Alternatively, wash the organic layer with a dilute solution of iodine to convert the tin residues to the more easily removable tributyltin iodide.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting point for catalyst and ligand selection for the Stille coupling of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine?

A1: A good starting point is to use a palladium(0) source like Pd₂(dba)₃ or Pd(PPh₃)₄ with a suitable phosphine ligand. For electron-deficient substrates like 2-fluoropyridines, electron-rich and bulky ligands such as tri(tert-butyl)phosphine (P(t-Bu)₃) or biaryl phosphine ligands (e.g., XPhos, SPhos) are often more effective than triphenylphosphine (PPh₃).[5]

Q2: What is the "copper effect" in Stille coupling and should I use a Cu(I) additive?

A2: The "copper effect" refers to the rate acceleration observed when a copper(I) salt (e.g., CuI) is added to the reaction mixture. It is believed to facilitate the transmetalation step, which is often rate-limiting, especially with challenging substrates.[1] For the coupling of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, the use of a Cu(I) co-catalyst is highly recommended to improve the reaction rate and yield.

Q3: My reaction is sluggish. Can I simply increase the temperature?

A3: Increasing the temperature can improve the reaction rate, but it should be done with caution. Higher temperatures can lead to catalyst decomposition and the formation of side products. It is often more effective to first optimize the catalyst, ligand, and the use of additives. A typical temperature range for Stille couplings is 80-110 °C.[6]

Q4: How can I monitor the progress of my reaction?

A4: The reaction progress can be monitored by thin-layer chromatography (TLC), gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS). It is advisable to take aliquots from the reaction mixture at regular intervals to track the consumption of starting materials and the formation of the product.

Q5: What are the common side reactions to look out for?

A5: The most common side reaction is the homocoupling of the organostannane to form a bipyridyl dimer.[3] Protodestannylation (replacement of the stannyl group with a hydrogen) can also occur, particularly in the presence of acidic protons. Careful control of reaction conditions and the use of anhydrous solvents can minimize these side reactions.

Experimental Protocols

General Protocol for Stille Coupling with an Aryl Bromide

This protocol provides a general starting point for the Stille coupling of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine with an aryl bromide. Optimization of specific parameters may be required for different substrates.

Materials:

• 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

• Aryl bromide

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., XPhos)

• Copper(I) iodide (CuI)

• Anhydrous solvent (e.g., DMF, toluene, or dioxane)[6]

• Anhydrous base (optional, e.g., CsF)

• Schlenk flask or similar reaction vessel

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the palladium catalyst (e.g., 1-5 mol%) and the phosphine ligand (e.g., 2-10 mol%).

• Add the aryl bromide (1.0 equivalent) and 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (1.1-1.5 equivalents).

• Add CuI (10-20 mol%). If using a base like CsF, add it at this stage (2.0 equivalents).

• Add the anhydrous, degassed solvent via syringe.

• Stir the reaction mixture at the desired temperature (e.g., 80-110 °C) and monitor its progress.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with an aqueous solution of KF to precipitate tin byproducts.

• Filter the mixture through a pad of celite.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

Stille Coupling Catalytic Cycle

Caption: Catalytic cycle of the Stille cross-coupling reaction.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low-yielding Stille coupling reactions.

References

• 1. Palladium-catalyzed Stille cross-couplings of sulfonyl chlorides and organostannanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. On the Triple Role of Fluoride Ions in Palladium-Catalyzed Stille Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stille reaction - Wikipedia [en.wikipedia.org]
• 4. Stille Coupling | NROChemistry [nrochemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. rsc.org [rsc.org]

Technical Support Center: 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine in Stille Coupling Reactions

This technical support guide is intended for researchers, scientists, and drug development professionals utilizing 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine in Stille cross-coupling reactions. Below you will find frequently asked questions (FAQs) and troubleshooting advice to help you navigate potential challenges and minimize side reactions during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine in Stille coupling?

The most prevalent side reaction is the homocoupling of the organostannane reagent, leading to the formation of a symmetrical bipyridine dimer.[1] This occurs when two molecules of the pyridylstannane react with each other, catalyzed by the palladium complex. Another potential, though generally less common, side reaction is protodestannylation, where the tributyltin group is replaced by a hydrogen atom from a proton source in the reaction mixture. Given the presence of the electron-withdrawing fluorine atom on the pyridine ring, this reagent may be more susceptible to protodestannylation under acidic conditions.

Q2: How does the fluorine substituent on the pyridine ring affect the reactivity and potential side reactions?

The fluorine atom is a strongly electron-withdrawing group. This electronic effect can influence the Stille coupling in several ways:

• Increased Reactivity: The electron-deficient nature of the pyridine ring can, in some cases, facilitate the transmetalation step of the Stille catalytic cycle.

• Potential for Side Reactions: The electron-withdrawing nature of fluorine can make the tin-carbon bond more susceptible to cleavage by electrophiles, potentially increasing the likelihood of protodestannylation if acidic impurities are present.

Q3: Can the methyl group on the pyridine ring influence the outcome of the Stille coupling reaction?

Yes, the methyl group can have both steric and electronic effects, although they are generally less pronounced than those of the fluorine atom.

• Steric Hindrance: The methyl group at the 4-position is adjacent to the stannyl group at the 5-position. While not directly ortho, it can exert some steric hindrance, which might slightly slow down the rate of transmetalation compared to an un-substituted pyridylstannane.

• Electronic Effect: As an electron-donating group, the methyl group can slightly counteract the electron-withdrawing effect of the fluorine, potentially modulating the overall electronic character of the pyridine ring.

Q4: Is 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine stable to air and moisture?

Generally, organostannanes, including pyridylstannanes, are stable to air and moisture.[1] However, prolonged exposure to atmospheric moisture or acidic conditions can lead to gradual hydrolysis or protodestannylation. For long-term storage, it is advisable to keep the reagent under an inert atmosphere (e.g., argon or nitrogen) and in a cool, dark place.

Troubleshooting Guide: Common Issues and Solutions

Below is a summary of potential issues you may encounter during your Stille coupling experiments with 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, along with recommended solutions.

Issue	Potential Cause	Recommended Solution
Low Yield of Desired Product	Inefficient transmetalation.	Add a copper(I) iodide (CuI) co-catalyst (10-20 mol%) to accelerate the transmetalation step.
Decomposition of the palladium catalyst.	Ensure the reaction is performed under an inert atmosphere (argon or nitrogen) and use degassed solvents.
Suboptimal ligand for the palladium catalyst.	For electron-deficient pyridylstannanes, consider using more electron-rich and bulky phosphine ligands such as tri(tert-butyl)phosphine or tri(2-furyl)phosphine.
Significant Formation of Homocoupled Bipyridine	Reaction of two organostannane molecules with the palladium catalyst.[1]	Use a Pd(0) catalyst source (e.g., Pd(PPh₃)₄) directly, or ensure complete reduction of a Pd(II) precatalyst before the organostannane is consumed. Lowering the reaction temperature may also reduce the rate of homocoupling.
Presence of 2-Fluoro-4-methylpyridine (Protodestannylation Product)	Presence of acidic impurities or moisture in the reaction mixture.	Use rigorously dried and degassed solvents and reagents. If necessary, add a non-nucleophilic base like proton sponge to scavenge any trace acids.
Incomplete Consumption of Starting Materials	Low catalyst activity or deactivation.	Increase the catalyst loading slightly (e.g., from 1-2 mol% to 3-5 mol%). Ensure the palladium source and ligands are of high purity.
Reaction temperature is too low.	Gradually increase the reaction temperature in increments of 10°C, while monitoring for byproduct formation.

Experimental Protocols

General Protocol for Stille Coupling with 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

• Aryl halide (or triflate)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Copper(I) iodide (CuI, 10 mol%)

• Anhydrous and degassed solvent (e.g., DMF, toluene, or dioxane)

• Inert atmosphere (argon or nitrogen)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the aryl halide (1.0 equiv), 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (1.1-1.5 equiv), palladium catalyst (e.g., Pd(PPh₃)₄, 2 mol%), and CuI (10 mol%).

• Add the anhydrous and degassed solvent via syringe.

• Stir the reaction mixture at the desired temperature (typically between 80-110 °C) and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with an aqueous solution of potassium fluoride (KF) to remove the tin byproducts.

• Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing Reaction Pathways and Troubleshooting

To aid in understanding the reaction and troubleshooting process, the following diagrams are provided.

Caption: Desired Stille coupling pathway versus the homocoupling side reaction.

Caption: Troubleshooting workflow for Stille coupling reactions.

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Removal of Tin Byproducts from Stille Coupling Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the effective removal of tin byproducts from Stille coupling reactions.

Troubleshooting Guide

Issue: Persistent Tin Contamination After Aqueous Potassium Fluoride (KF) Wash

• Question: I have performed an aqueous potassium fluoride (KF) wash on my Stille reaction mixture, but NMR analysis still shows significant tin residues. What could be the cause, and how can I resolve this?

• Answer: Incomplete removal of organotin byproducts after a KF wash is a common issue and can be attributed to several factors:

  • Insufficient Mixing: Vigorous stirring or shaking during the aqueous wash is crucial to ensure complete contact between the organotin species in the organic layer and the fluoride ions in the aqueous layer. This facilitates the formation of the insoluble organotin fluoride precipitate.

  • Formation of an Interfacial Precipitate: A solid precipitate of tributyltin fluoride (Bu₃SnF) can form at the interface between the organic and aqueous layers.[1] This can trap the desired product and prevent efficient separation. To resolve this, filter the entire biphasic mixture through a pad of Celite.[1]

  • Presence of Non-Halide Tin Species: The KF wash is most effective for trialkyltin halides (e.g., Bu₃SnCl). If your reaction has unreacted tin hydrides (e.g., Bu₃SnH) or hexaalkylditins (e.g., Bu₃SnSnBu₃), they may not be efficiently removed. In such cases, pre-treating the reaction mixture with iodine (I₂) can convert these species to the corresponding tin iodides, which are more readily precipitated with KF.[2]

Issue: Low Product Yield After Column Chromatography

• Question: My product yield is significantly lower than expected after purification by silica gel column chromatography. What could be the reason for this loss of product?

• Answer: Low recovery after silica gel chromatography can be due to the acidic nature of standard silica gel, which can cause decomposition of sensitive products or their irreversible binding to the stationary phase. To mitigate this, consider the following:

  • Deactivation of Silica Gel: Pre-treating the silica gel with a base can neutralize its acidic sites. A common method is to flush the packed column with an eluent containing 2-5% triethylamine.[2]

  • Alternative Stationary Phases: Using a less acidic stationary phase, such as basic alumina, can be a suitable alternative for purifying acid-sensitive compounds.

  • Potassium Carbonate/Silica Gel Mixture: Employing a stationary phase composed of 10% w/w anhydrous potassium carbonate in silica gel has been shown to be highly effective for removing organotin impurities while being less harsh on sensitive products.[3]

Frequently Asked Questions (FAQs)

Q1: What are the most common organotin byproducts in a Stille coupling reaction?

A1: The most prevalent organotin byproducts include trialkyltin halides (e.g., Bu₃SnCl, Bu₃SnBr), unreacted tetraalkyltin starting materials, and in reactions involving tin hydrides, hexaalkylditin (e.g., Bu₃SnSnBu₃) and trialkyltin hydrides (e.g., Bu₃SnH).[1]

Q2: Are there effective non-aqueous methods for removing tin byproducts, especially for water-sensitive products?

A2: Yes, several non-aqueous methods are available. Flash chromatography using silica gel treated with triethylamine in the eluent is a widely used technique.[2] Another highly effective method is to use a stationary phase of 10% w/w anhydrous potassium carbonate in silica gel for column chromatography.[3] Additionally, solid-supported tin scavengers can be employed to bind the tin byproducts, which are then simply filtered off.

Q3: How can I purify a solid product from organotin residues?

A3: For solid products, recrystallization is often a very effective purification method. Slurrying the crude solid in a suitable solvent, such as methyl tert-butyl ether (MTBE), followed by filtration and subsequent recrystallization can significantly reduce tin contamination.[1]

Q4: Is it possible to minimize the formation of tin byproducts from the outset?

A4: While complete prevention is challenging, using a slight excess of the organotin reagent can help drive the reaction to completion and reduce the variety of tin species in the final mixture. Furthermore, reaction protocols that are catalytic in tin have been developed, which significantly reduce the amount of tin waste generated.[4][5]

Quantitative Data on Tin Removal Efficiency

The following table summarizes the reported efficiencies of various methods for the removal of organotin residues. For applications in drug discovery and materials science, reducing tin levels to the parts-per-million (ppm) range is often necessary.[3]

Purification Method	Reported Residual Tin Level	Reference
Chromatography with 10% w/w K₂CO₃/Silica Gel	~15 ppm	[3]
Chromatography with 10% KF/Silica Gel	< 30 ppm	[3]
Aqueous KF Wash with Celite Filtration	Can be highly effective, but may require optimization.	[1][2]
Flash Chromatography with ~2-5% Triethylamine in Eluent	Highly effective for removing Bu₃SnX byproducts.	[2]

Detailed Experimental Protocols

Protocol 1: Aqueous Potassium Fluoride (KF) Wash with Celite Filtration

• Dilution: Once the Stille reaction is complete, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate, diethyl ether).

• Optional Initial Wash: Transfer the mixture to a separatory funnel and wash with water or a saturated ammonium chloride solution to remove highly polar impurities.

• KF Treatment: Wash the organic layer 2-3 times with a 1M aqueous solution of KF. During each wash, shake the separatory funnel vigorously for at least one minute.

• Precipitate Formation: An insoluble white precipitate of Bu₃SnF may form at the interface of the two layers.[1]

• Filtration: Filter the entire mixture through a pad of Celite to remove the solid Bu₃SnF.[1]

• Final Washes: Return the filtrate to the separatory funnel, wash the organic layer with brine, and then dry it over an anhydrous salt such as Na₂SO₄ or MgSO₄.

• Concentration: Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

Protocol 2: Flash Chromatography with Triethylamine-Treated Silica Gel

• Column Packing: Prepare a flash chromatography column with silica gel as the stationary phase.

• Silica Deactivation: Flush the packed column with 1-2 column volumes of the chosen eluent containing 2-5% triethylamine.

• Equilibration: Equilibrate the column by flushing with the eluent without triethylamine until the baseline is stable.

• Sample Loading: Concentrate the crude reaction mixture and load it onto the column.

• Elution: Elute the column with the appropriate solvent system to separate the desired product from the tin byproducts, which will have a strong affinity for the treated silica.

Protocol 3: Chromatography with Potassium Carbonate/Silica Gel Stationary Phase

• Stationary Phase Preparation: Prepare the stationary phase by thoroughly mixing 10g of powdered anhydrous potassium carbonate with 90g of silica gel (by weight).[1]

• Reaction Workup: Concentrate the crude reaction mixture under reduced pressure. A preliminary aqueous workup is generally not necessary.[1]

• Column Packing: Dry-pack or prepare a slurry of the K₂CO₃/silica gel mixture in the desired eluent and pack the chromatography column.

• Loading and Elution: Dissolve the crude product in a minimal amount of solvent and load it onto the column. Elute with a suitable solvent system to isolate the purified product.

Visualized Workflows

Workflow for organotin removal using aqueous KF wash.

Workflow for organotin removal via chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. sdlookchem.com [sdlookchem.com]
• 4. chemistry.msu.edu [chemistry.msu.edu]
• 5. Stille couplings catalytic in tin: the "Sn-O" approach - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Deactivation in 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine Reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine in palladium-catalyzed cross-coupling reactions, primarily the Stille reaction.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of catalyst deactivation in Stille reactions involving 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine?

A1: The primary causes of catalyst deactivation in this specific reaction include:

• Catalyst Poisoning by the Pyridine Nitrogen: The lone pair of electrons on the nitrogen atom of the pyridine ring can coordinate strongly to the palladium center. This coordination can inhibit the catalytic cycle, leading to reduced activity or complete deactivation.

• Formation of Palladium Black: The active Pd(0) catalyst can agglomerate into inactive palladium black. This is often exacerbated by high temperatures, impurities, or incomplete ligand coordination.

• Ligand Degradation: Phosphine ligands, commonly used in Stille reactions, are susceptible to oxidation or other degradation pathways, particularly at elevated temperatures.

• Homocoupling of the Organostannane: A common side reaction is the homocoupling of the tributylstannylpyridine to form a dimer. This side reaction consumes the organostannane and can be influenced by the catalyst system and reaction conditions.[1]

Q2: What are the visible signs of catalyst deactivation in my reaction?

A2: Signs of catalyst deactivation can include:

• A significant decrease in the reaction rate or a complete stall of the reaction.

• The need for higher catalyst loading to achieve the desired conversion.

• A change in the color of the reaction mixture, which could indicate the formation of inactive catalyst species like palladium black.

Q3: Can the addition of copper(I) iodide (CuI) improve my reaction?

A3: Yes, the use of CuI as a co-catalyst can significantly enhance the rate of Stille reactions. It is believed to have a dual role:

• In polar solvents, it can facilitate transmetalation by forming a more reactive organocopper intermediate.

• In ethereal solvents, it can act as a scavenger for excess phosphine ligands, which can inhibit the reaction.

Q4: Is it possible to reactivate a deactivated palladium catalyst?

A4: In some cases, catalyst reactivation is possible, though prevention is generally a better strategy. For palladium catalysts poisoned by nitrogen-containing compounds, separating the catalyst and treating it with a solution of a mild base or certain salts may help to remove the poisoning species. However, if deactivation is due to the formation of palladium black, regeneration is often not feasible.

Troubleshooting Guide

Problem	Possible Cause(s)	Troubleshooting Steps & Recommendations
Low or No Product Yield	1. Catalyst deactivation by the pyridine nitrogen.2. Impure reagents or solvents.3. Inappropriate catalyst or ligand.4. Suboptimal reaction temperature.	1. Add CuI: Use of a copper(I) co-catalyst is highly recommended to accelerate the reaction and mitigate catalyst inhibition.2. Use Fresh Reagents: Ensure the 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, aryl halide, and solvents are pure and anhydrous.3. Screen Catalysts and Ligands: Test different palladium sources (e.g., Pd(PPh₃)₄, Pd₂(dba)₃) and ligands (e.g., PPh₃, AsPh₃). Electron-rich and bulky ligands can sometimes be beneficial.[2]4. Optimize Temperature: While higher temperatures can increase reaction rates, they can also accelerate catalyst decomposition. A systematic temperature screen is advised.
Formation of Significant Byproducts (e.g., Homocoupling)	1. Presence of oxygen.2. Non-optimal catalyst system.3. High concentration of the organostannane.	1. Ensure Inert Atmosphere: Thoroughly degas all solvents and maintain a positive pressure of an inert gas (e.g., Argon or Nitrogen) throughout the reaction.2. Adjust Catalyst/Ligand Ratio: An excess of ligand can sometimes suppress homocoupling.3. Slow Addition: Adding the organostannane slowly to the reaction mixture can help to minimize its concentration at any given time.
Reaction Stalls Before Completion	1. Gradual catalyst deactivation.2. Depletion of a key reagent.	1. Add More Catalyst: In some cases, a second charge of the catalyst can restart a stalled reaction.2. Monitor Reagent Consumption: Use techniques like TLC or LC-MS to monitor the consumption of starting materials to ensure the stoichiometry is correct.
Inconsistent Results Between Batches	1. Variability in reagent purity.2. Inconsistent reaction setup and inertness.	1. Standardize Reagent Quality: Use reagents from the same batch and ensure proper storage.2. Standardize Protocol: Maintain consistent procedures for degassing, solvent drying, and temperature control.

Data Presentation

The following tables provide representative data on how different parameters can influence the outcome of Stille coupling reactions. While this data is not specific to 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, it illustrates general trends observed in similar systems.

Table 1: Effect of Catalyst Loading on Reaction Yield

Catalyst Loading (mol%)	Typical Yield Range (%)	General Observation
1-2	60-80	Lower loadings may lead to incomplete conversion or require longer reaction times.
3-5	80-95	Often represents a good balance between yield and cost.
>5	>90	Higher loadings can increase yield and reaction rate but may not be cost-effective.

Table 2: Influence of Additives on Reaction Performance

Additive	Typical Concentration	Effect on Reaction
CuI	10-20 mol%	Accelerates the rate of transmetalation, often leading to higher yields and shorter reaction times.
LiCl	1-3 equivalents	Can improve yields in some cases, particularly with vinyl triflates as coupling partners.
CsF	2 equivalents	Can act synergistically with CuI to further enhance reaction rates.

Experimental Protocols

Representative Protocol for Stille Coupling of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine with an Aryl Bromide

Materials:

• 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

• Aryl bromide

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Copper(I) iodide (CuI)

• Anhydrous solvent (e.g., DMF or Toluene)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (flame-dried)

Procedure:

• To a flame-dried round-bottom flask under a positive pressure of inert gas, add the aryl bromide (1.0 eq), 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (1.1 eq), and CuI (0.2 eq).

• Add the anhydrous solvent (to achieve a concentration of ~0.1 M with respect to the aryl bromide).

• Degas the solution by bubbling with the inert gas for 15-20 minutes.

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq) to the reaction mixture.

• Heat the reaction to the desired temperature (e.g., 80-100 °C) and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Work-up the reaction by quenching with an aqueous solution of KF to precipitate the tin byproducts. Filter the mixture and extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Caption: Catalytic cycle of the Stille reaction and a potential deactivation pathway.

Caption: A logical workflow for troubleshooting low-yield Stille reactions.

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine Coupling Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine in palladium-catalyzed cross-coupling reactions. The guidance provided is based on established principles of cross-coupling chemistry and data from related compounds.

Troubleshooting Guides

Issue 1: Low or No Conversion to the Desired Product

Possible Cause	Troubleshooting Step	Rationale
Inadequate Reaction Temperature	Gradually increase the reaction temperature in 10 °C increments (e.g., from 80 °C to 110 °C).	The activation energy for the coupling of this electron-deficient fluorinated pyridine may be high, requiring more thermal energy to proceed at an appreciable rate.
Catalyst Decomposition at High Temperature	If palladium black is observed, decrease the reaction temperature. Consider using a more thermally stable catalyst system or shorter reaction times.	Elevated temperatures (>120 °C) can lead to the decomposition of the palladium catalyst, reducing its activity.[1]
Sub-optimal Ligand	For Stille and Suzuki couplings, consider switching to a more electron-rich and bulky phosphine ligand.	These ligands can promote the oxidative addition step and stabilize the palladium catalyst, especially with challenging substrates.
Incorrect Solvent	Ensure the use of an appropriate anhydrous, degassed solvent (e.g., dioxane, toluene, or DMF).	The choice of solvent can significantly impact the solubility of reagents and the stability of the catalytic species.

Issue 2: Formation of Significant Side Products

Possible Cause	Troubleshooting Step	Rationale
Homocoupling of the Stannane Reagent	Lower the reaction temperature. Ensure rigorous exclusion of oxygen.	Higher temperatures can promote the homocoupling of the organostannane. Oxygen can also facilitate this side reaction.
Protodestannylation (Loss of the Tributyltin Group)	Lower the reaction temperature. Use anhydrous solvents and reagents.	The presence of protic sources (e.g., water) can lead to the replacement of the tributylstannyl group with a hydrogen atom, a reaction that can be accelerated at higher temperatures.
Decomposition of Starting Material	Run a control experiment by heating the starting material at the reaction temperature without the catalyst and coupling partner.	2-Fluoro-4-methyl-5-(tributylstannyl)pyridine may have limited thermal stability, and high temperatures could be causing its decomposition.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for Stille coupling with 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine?

A1: While the optimal temperature is substrate-dependent, a good starting point for Stille couplings involving functionalized pyridines is typically in the range of 80-110 °C. It is recommended to perform small-scale screening experiments to determine the ideal temperature for your specific reaction. Exceeding 120 °C may lead to catalyst decomposition and reduced yields.[1]

Q2: How does temperature affect the yield of Suzuki coupling when using a boronic acid with 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine?

A2: Temperature has a significant impact on the yield of Suzuki couplings. Generally, increasing the temperature from ambient to an optimal point (often around 80-100 °C) will increase the reaction rate and yield.[2] However, excessively high temperatures can lead to a decrease in yield due to catalyst decomposition and an increase in side reactions like protodeboronation.[3]

Q3: Can microwave irradiation be used to accelerate the coupling of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine?

A3: Yes, microwave irradiation can be an effective method for rapidly heating the reaction mixture, which can lead to significantly shorter reaction times and potentially improved yields. However, it's crucial to carefully control the temperature, as rapid heating to high temperatures (e.g., 120–150 °C) can cause rapid decomposition of the palladium catalyst.[4]

Q4: Are there any specific considerations for temperature in Buchwald-Hartwig amination with this substrate?

A4: For Buchwald-Hartwig aminations, a typical starting temperature is around 80-100 °C.[5] The electron-deficient nature of the pyridine ring, due to the fluorine atom, may necessitate these elevated temperatures to facilitate the carbon-nitrogen bond formation. As with other coupling reactions, a temperature screening is advisable to find the optimal balance between reaction rate and catalyst stability.

Data Presentation

Table 1: Illustrative Effect of Temperature on Stille Coupling Yield

Reaction Conditions: 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (1.0 eq.), Aryl bromide (1.2 eq.), Pd(PPh₃)₄ (5 mol%), Toluene, 12 h.

Temperature (°C)	Yield (%)	Observations
60	15	Slow reaction rate, incomplete conversion.
80	65	Good conversion, minimal side products.
100	85	Optimal yield observed.
120	70	Slight catalyst decomposition (palladium black).

Table 2: Illustrative Temperature Effects on Suzuki Coupling Side Products

Reaction Conditions: 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (as the corresponding boronic acid derivative), Aryl halide (1.0 eq.), Pd(dppf)Cl₂ (3 mol%), K₂CO₃ (2.0 eq.), Dioxane/H₂O, 8 h.

Temperature (°C)	Desired Product (%)	Protodeboronation (%)	Homocoupling (%)
70	55	<5	<2
90	92	5	3
110	80	15	5

Experimental Protocols

General Procedure for a Stille Cross-Coupling Reaction:

• To an oven-dried reaction vessel, add 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (1.0 eq.), the aryl halide (1.1 eq.), and the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%).

• Seal the vessel with a septum and purge with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Add anhydrous, degassed solvent (e.g., toluene or dioxane) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with stirring.

• Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Upon completion, cool the mixture to room temperature, dilute with an appropriate organic solvent, and wash with an aqueous solution of potassium fluoride to remove tin byproducts.

• Dry the organic layer, concentrate, and purify the crude product by column chromatography.

Visualizations

Caption: A generalized workflow for a palladium-catalyzed cross-coupling reaction.

Caption: A decision tree for troubleshooting low-yielding coupling reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimal Solvent Selection for Reactions with 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing solvent selection for reactions involving 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, particularly in the context of Stille cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common solvents used for Stille cross-coupling reactions with 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine?

A1: The most frequently employed solvents for Stille reactions involving pyridylstannanes are polar aprotic solvents. These include N,N-dimethylformamide (DMF), tetrahydrofuran (THF), dioxane, and toluene. The choice of solvent can significantly impact reaction rate and yield.

Q2: How does solvent polarity affect the reaction?

A2: Polar aprotic solvents are generally preferred for Stille couplings as they can help to stabilize the charged intermediates in the catalytic cycle. For instance, solvents like DMF can facilitate the crucial transmetalation step. However, the optimal solvent polarity may depend on the specific substrates and ligands used.

Q3: Are there any compatibility issues with certain solvents and 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine?

A3: 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is generally stable in common organic solvents. However, prolonged exposure to acidic conditions or strong oxidizing agents should be avoided. When using protic solvents, there is a potential for protodestannylation, although this is less common with aryl and heteroarylstannanes compared to alkylstannanes.

Q4: Can additives be used to improve reaction performance in a chosen solvent?

A4: Yes, additives can have a significant positive effect. The addition of copper(I) iodide (CuI) can accelerate the Stille coupling.[1] Lithium chloride (LiCl) is also known to enhance the reaction rate in certain cases, particularly when using organotin reagents with triflate electrophiles. The use of fluoride sources, such as cesium fluoride (CsF), can also promote the reaction, though care must be taken with substrates containing fluoride-sensitive functional groups.[2]

Troubleshooting Guides

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps
Suboptimal Solvent Choice	The chosen solvent may not be optimal for the specific substrates. If using a nonpolar solvent like toluene, consider switching to a polar aprotic solvent such as DMF or THF. A solvent screen with small-scale reactions is recommended to identify the best performer.
Poor Catalyst/Ligand Solubility	The palladium catalyst or phosphine ligand may not be fully dissolved in the chosen solvent, leading to low catalytic activity. Ensure all components are fully dissolved before heating the reaction. Consider a solvent that better solubilizes all reaction components.
Inefficient Transmetalation	The transmetalation step is often rate-limiting. Switching to a more polar solvent like DMF can accelerate this step. The addition of CuI as a co-catalyst can also significantly improve the rate of transmetalation.
Catalyst Deactivation	Impurities in the solvent or reagents can deactivate the palladium catalyst. Ensure the use of high-purity, degassed solvents.
Incorrect Reaction Temperature	The reaction may require higher temperatures to proceed at a reasonable rate. If the reaction is sluggish at room temperature, gradually increase the temperature, monitoring for product formation and potential decomposition.

Issue 2: Formation of Significant Homocoupling Byproducts

Potential Cause	Troubleshooting Steps
Slow Reductive Elimination	If the desired cross-coupling is slow, the homocoupling of the organostannane can become a significant side reaction. The choice of ligand can influence the rate of reductive elimination. Consider using bulkier, electron-rich phosphine ligands.
Presence of Oxygen	Oxygen can promote the homocoupling of organostannanes. Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) and that the solvent is properly degassed.
Suboptimal Catalyst Precursor	If using a Pd(II) precatalyst, its reduction to the active Pd(0) species might be slow, allowing for side reactions. Consider using a Pd(0) source directly, such as Pd(PPh₃)₄.

Experimental Protocols

Representative Protocol for a Stille Cross-Coupling Reaction

This protocol provides a general starting point for the Stille coupling of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine with an aryl bromide. Optimization of the solvent, catalyst, ligand, and temperature may be necessary for specific substrates.

Materials:

• 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

• Aryl bromide

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂)

• Solvent (e.g., DMF, THF, or toluene), degassed

• Optional: Copper(I) iodide (CuI)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry reaction flask under an inert atmosphere, add the aryl bromide (1.0 equiv), 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (1.1 equiv), and the palladium catalyst (0.02-0.05 equiv).

• If using, add CuI (0.1 equiv).

• Add the degassed solvent (to achieve a concentration of approximately 0.1 M in the aryl bromide).

• Stir the reaction mixture at room temperature or heat to the desired temperature (typically between 80-110 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation

The following table summarizes representative yields for a Stille coupling reaction between 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine and 4-bromoanisole under different solvent conditions, based on typical outcomes for similar reactions found in the literature.

Solvent	Catalyst	Ligand	Temperature (°C)	Typical Yield (%)
DMF	Pd₂(dba)₃	P(o-tol)₃	100	85-95
THF	Pd(PPh₃)₄	-	65	70-85
Toluene	PdCl₂(PPh₃)₂	-	110	60-75
Dioxane	Pd(OAc)₂	SPhos	100	80-90

Note: These are representative yields and will vary depending on the specific substrates, reaction time, and other conditions.

Visualizations

Caption: General experimental workflow for a Stille cross-coupling reaction.

Caption: Troubleshooting logic for addressing low product yield in Stille reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. Application of copper(i) salt and fluoride promoted Stille coupling reactions in the synthesis of bioactive molecules - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Minimizing Homocoupling of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the homocoupling of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine during Stille cross-coupling reactions. This document provides troubleshooting strategies, optimized protocols, and answers to frequently asked questions to help you achieve higher yields of your desired cross-coupled product.

Frequently Asked Questions (FAQs)

Q1: What is homocoupling in the context of a Stille reaction?

A1: Homocoupling is a common side reaction in Stille coupling where two molecules of the organostannane reagent react with each other to form a symmetrical dimer (R²-R²).[1][2] In the case of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, this results in the formation of the undesired byproduct, 2,2'-Difluoro-4,4'-dimethyl-5,5'-bipyridine. This reaction competes with the desired cross-coupling pathway, thereby reducing the yield of the target molecule.

Q2: What are the primary mechanisms of organostannane homocoupling?

A2: Homocoupling is believed to occur through two main pathways[1]:

• Reaction with Pd(II) Precatalyst: Two equivalents of the organostannane can react with a palladium(II) precatalyst, which then undergoes reductive elimination to form the homocoupled dimer.

• Pd(0) Mediated Pathway: The active Pd(0) catalyst can engage in a radical process or another pathway with the organostannane, leading to the dimer.

Q3: Why might 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine be particularly susceptible to homocoupling?

A3: While organostannanes are generally stable, heterocyclic stannanes like the specified pyridine derivative can present unique challenges.[3][4] The electronic properties of the pyridine ring, influenced by the fluoro and methyl substituents, can affect the rates of the elementary steps in the Stille catalytic cycle (oxidative addition, transmetalation, reductive elimination). If the rate of transmetalation is slow relative to side reactions, or if the stability of key intermediates is compromised, homocoupling can become more prevalent.

Q4: How can I detect and quantify the homocoupled byproduct?

A4: The homocoupled byproduct can be detected and quantified using standard analytical techniques. Thin-Layer Chromatography (TLC) can often show a separate spot for the dimer. For quantification, High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) spectroscopy of the crude reaction mixture are effective. Mass Spectrometry (MS) can confirm the identity of the byproduct by its molecular weight.[5]

Troubleshooting Guide: High Levels of Homocoupling Observed

Issue: My reaction shows significant formation of 2,2'-Difluoro-4,4'-dimethyl-5,5'-bipyridine, and the yield of my desired cross-coupled product is low.

Below are potential causes and solutions to troubleshoot this issue.

Q1: Is my palladium catalyst and ligand system optimal for this substrate?

Potential Cause: The choice of palladium source and, critically, the ancillary ligand, heavily influences the relative rates of cross-coupling versus homocoupling. Using a Pd(II) precatalyst without ensuring its efficient reduction, or using a ligand that does not sufficiently promote the desired catalytic cycle, can lead to increased side reactions.[1][6]

Solutions:

• Use a Pd(0) Source: Start with a Pd(0) catalyst like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) to bypass the need for in-situ reduction, which can be a source of side reactions.[7]

• Employ Bulky, Electron-Rich Ligands: These ligands can accelerate the rate-determining transmetalation and the final reductive elimination step, outcompeting the homocoupling pathway.[6][8] Consider switching from standard ligands like PPh₃ to more specialized ones.

• Ligand Screening: If homocoupling persists, screen a panel of ligands. Biarylphosphine ligands are often effective at promoting challenging cross-couplings.[9]

Ligand Type	Examples	General Impact on Homocoupling	Rationale
Basic Triphenylphosphines	PPh₃	Can be high	May not sufficiently accelerate reductive elimination for challenging substrates.
Bulky Alkylphosphines	P(t-Bu)₃, PCy₃	Often Low	Highly electron-donating and bulky, accelerating key steps in the catalytic cycle.[6]
Biarylphosphines (Buchwald)	XPhos, SPhos	Often Low	Specifically designed for promoting difficult cross-coupling reactions with high efficiency.[9]
Arsine Ligands	AsPh₃	Variable	Can sometimes offer different reactivity profiles compared to phosphines.[10]

Q2: Am I using the correct additives to promote the reaction?

Potential Cause: The Stille reaction, especially with less reactive partners, can be slow. Without additives to accelerate the desired transmetalation step, side reactions have more time to occur.

Solutions:

• Incorporate Copper(I) Iodide (CuI): The addition of stoichiometric or co-catalytic amounts of CuI is a well-established method to accelerate Stille couplings.[2][6][11] It is believed to facilitate transmetalation by forming a more reactive organocopper intermediate.

• Use Fluoride Sources: Additives like cesium fluoride (CsF) can activate the organostannane, promoting the reaction.[8][12]

• Add Chloride Salts: Lithium chloride (LiCl) is often added to accelerate the reaction, particularly the reductive elimination step.[2][11]

Additive	Typical Loading	Primary Function	Reference
Copper(I) Iodide (CuI)	0.1 - 1.0 eq	Accelerates transmetalation	[2][6]
Cesium Fluoride (CsF)	1.0 - 2.0 eq	Activates the organostannane	[8][12]
Lithium Chloride (LiCl)	3.0 - 6.0 eq	Facilitates reductive elimination	[2][11]

Q3: Are my reaction temperature and solvent choices appropriate?

Potential Cause: High reaction temperatures can provide the necessary activation energy for side reactions like homocoupling and can sometimes cause decomposition of sensitive reagents or catalysts.[13][14] The solvent polarity can also influence the reaction mechanism and rates.[10]

Solutions:

• Lower the Reaction Temperature: Attempt the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. Many modern catalyst systems allow for Stille couplings to be run at room temperature or slightly elevated temperatures (40-60 °C).[2][14]

• Screen Solvents: While DMF is a common solvent, other polar aprotic solvents like NMP, dioxane, or THF should be considered. For some systems, solvent-free conditions have also been shown to be effective.[15]

Q4: How can I effectively remove the homocoupled byproduct and tin residues after the reaction?

Potential Cause: Even with optimization, small amounts of byproducts may form. Inefficient purification can lead to contaminated final products. Organotin byproducts are toxic and must be removed.[7]

Solutions:

• Aqueous KF Wash: During the workup, wash the organic layer with a saturated aqueous solution of potassium fluoride (KF). This causes the tributyltin halides (Bu₃SnX) to precipitate as insoluble tributyltin fluoride, which can be removed by filtration.[2]

• Flash Column Chromatography: The homocoupled bipyridine dimer will likely have a different polarity than your desired cross-coupled product. Careful purification by flash chromatography on silica gel or basic alumina is usually effective for separation.[2][5]

• Recrystallization: If your desired product is a solid, recrystallization can be a highly effective method to obtain a very pure compound, leaving the homocoupled byproduct and other impurities in the mother liquor.[16][17][18]

Experimental Protocols

Protocol 1: Optimized Stille Coupling to Minimize Homocoupling

This protocol incorporates a Pd(0) source, a bulky ligand, and a Cu(I) co-catalyst.

Materials:

• Aryl/vinyl halide or triflate (1.0 eq)

• 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (1.1 eq)

• Pd₂(dba)₃ (0.02 eq, 2 mol%)

• Tri(2-furyl)phosphine (P(2-furyl)₃) or XPhos (0.08 eq, 8 mol%)

• Copper(I) iodide (CuI) (0.1 eq, 10 mol%)

• Anhydrous, degassed N,N-Dimethylformamide (DMF)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl halide (e.g., 1.0 mmol), Pd₂(dba)₃ (0.02 mmol), the phosphine ligand (0.08 mmol), and CuI (0.1 mmol).

• Evacuate and backfill the flask with the inert gas three times.

• Add anhydrous, degassed DMF (to make a ~0.1 M solution).

• Stir the mixture for 15 minutes at room temperature to allow for catalyst pre-formation.

• Add 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (1.1 mmol) via syringe.

• Heat the reaction mixture to 50-60 °C and monitor its progress by TLC or LC-MS. Avoid unnecessarily high temperatures.

• Upon completion, cool the reaction to room temperature.

Protocol 2: Workup and Purification

• Dilute the reaction mixture with ethyl acetate or another suitable organic solvent.

• Wash the organic phase with a saturated aqueous solution of KF (2 x 50 mL). Stir vigorously for 30 minutes for each wash. A precipitate should form.

• Filter the mixture through a pad of Celite® to remove the precipitated tin salts.

• Wash the filtered organic layer with water (1 x 50 mL) and then with brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to separate the desired product from the homocoupled byproduct and any other impurities.[2][5]

Visualizations

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. Stille Coupling | NROChemistry [nrochemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. rsc.org [rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. jk-sci.com [jk-sci.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Stille Cross-Coupling Reactions of Aryl Mesylates and Tosylates Using a Biarylphosphine Based Catalyst System [dspace.mit.edu]
• 10. uwindsor.ca [uwindsor.ca]
• 11. Stille Coupling [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]
• 13. ikm.org.my [ikm.org.my]
• 14. Stille couplings in water at room temperature - Green Chemistry (RSC Publishing) DOI:10.1039/C2GC36042J [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. List of purification methods in chemistry - Wikipedia [en.wikipedia.org]
• 17. The Purification of Organic Compound: Techniques and Applications - Reachem [reachemchemicals.com]
• 18. byjus.com [byjus.com]

Technical Support Center: Purification of Tributylstannyl Reagents and Reaction Byproducts

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming the common challenges associated with the purification of tributylstannyl reagents and the removal of their byproducts from reaction mixtures, particularly following Stille coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common organotin impurities encountered after a reaction using a tributylstannyl reagent?

The most common impurities are tributyltin halides (Bu₃SnX, where X = Cl, Br, I), hexabutylditin (Bu₃SnSnBu₃), and tributyltin oxide ((Bu₃Sn)₂O). The specific impurities will depend on the reaction conditions and the work-up procedure.

Q2: Why are organotin byproducts so difficult to remove?

Tributyltin compounds are often greasy, high-boiling liquids that can be difficult to separate from products with similar polarities by standard chromatographic techniques. Their tendency to co-elute with the desired product is a significant challenge. Furthermore, some organotin compounds can be toxic, necessitating their removal to very low levels.[1]

Q3: Is it possible to completely remove organotin residues?

Yes, with the appropriate purification strategy, it is possible to reduce organotin impurities to parts-per-million (ppm) levels.[1][2] Combining techniques, such as a fluoride wash followed by specialized column chromatography, is often necessary to achieve high purity.

Q4: Are there methods to minimize the formation of organotin byproducts from the start?

Yes, employing catalytic amounts of the organotin reagent with an in-situ recycling system can significantly reduce the generation of tin waste.[3] Additionally, using polymer-supported or fluorous-tagged organotin reagents can simplify their removal through filtration.[3]

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of compounds synthesized using tributylstannyl reagents.

Issue 1: Persistent Organotin Contamination in the Final Product After Chromatography

• Possible Cause: Co-elution of the organotin byproducts with the desired product due to similar polarities.

• Solution:

  • Fluoride Wash: Before chromatography, wash the organic extract with a saturated aqueous solution of potassium fluoride (KF). This converts tributyltin halides to the insoluble tributyltin fluoride (Bu₃SnF), which can be removed by filtration through Celite®.[4][5]

  • Modified Chromatography:

    • Base-Treated Silica: Use silica gel treated with 2-5% triethylamine in the eluent.[3][4][5]

    • Potassium Carbonate/Silica Gel: Employ a stationary phase of 10% w/w anhydrous potassium carbonate mixed with silica gel. This method has been shown to reduce organotin impurities to below 15 ppm.[1][3][4]

  • Chemical Treatment: Treat the crude reaction mixture with iodine (I₂) to convert unreacted tributyltin hydride and hexabutylditin to tributyltin iodide, which is then more readily removed by a subsequent KF wash.[3][5]

Issue 2: Formation of a Stable Emulsion During Aqueous Work-up

• Possible Cause: The presence of finely dispersed tin salts at the interface of the organic and aqueous layers can lead to the formation of a stable emulsion, making phase separation difficult.[4]

• Solution:

  • Filtration through Celite®: Filter the entire biphasic mixture through a pad of Celite®. The Celite® will break the emulsion and trap the solid tin salts, allowing for a clean separation of the layers.[3][4]

  • Addition of Brine: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) to help break the emulsion.[4]

Issue 3: The Desired Product is a Solid and Contaminated with Tin Residues

• Possible Cause: Trapping of organotin impurities within the crystal lattice of the solid product.

• Solution:

  • Recrystallization: This is often a highly effective method for purifying solid products. Multiple recrystallizations may be necessary.[4]

  • Slurrying: Slurry the crude solid in a suitable solvent in which the desired product has low solubility but the organotin impurities are soluble (e.g., hexane or methyl tert-butyl ether). The purified solid can then be collected by filtration.[3]

Data on Purification Method Effectiveness

Purification Method	Typical Residual Tin Levels	Reference
Standard Silica Gel Chromatography	Can be >1% w/w	[1]
10% w/w K₂CO₃/Silica Gel Chromatography	< 15 ppm	[1][3][4]
KF/Silica Gel Chromatography	~30 ppm	[2]
DBU/Iodine Treatment followed by Chromatography	Not specified, but effective	[1][4]

Experimental Protocols

Protocol 1: General Work-up with Potassium Fluoride (KF) Wash

• Upon completion of the reaction, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate, diethyl ether).

• Transfer the mixture to a separatory funnel.

• Wash the organic layer 2-3 times with a 1M aqueous solution of KF. Shake the funnel vigorously for at least one minute during each wash.

• A white precipitate of tributyltin fluoride (Bu₃SnF) may form at the interface.

• Filter the entire mixture through a pad of Celite® to remove the solid Bu₃SnF.

• Return the filtrate to the separatory funnel, wash the organic layer with brine, and then dry it over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄).

• Filter off the drying agent and concentrate the organic phase in vacuo to yield the crude product, which can then be subjected to further purification if necessary.[3][5]

Protocol 2: Flash Chromatography with Base-Treated Silica Gel

• Slurry Preparation: Prepare a slurry of silica gel in the chosen eluent containing 2-5% triethylamine.

• Column Packing: Pack a chromatography column with the prepared slurry.

• Sample Loading: Dissolve the crude product (obtained after an appropriate work-up) in a minimal amount of solvent and load it onto the column.

• Elution: Elute the column with the triethylamine-containing solvent system, collecting fractions and monitoring by TLC to isolate the desired product.[3][4][5]

Visualizations

Caption: A typical workflow for the purification of a reaction mixture containing tributyltin byproducts.

Caption: A decision tree for troubleshooting persistent tributyltin contamination in a purified product.

References

• 1. sdlookchem.com [sdlookchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Workup [chem.rochester.edu]

Technical Support Center: Optimizing Stille Coupling of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the ligand-to-palladium ratio for the Stille cross-coupling reaction of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine.

Troubleshooting Guide

Low or no conversion, low yield, and the formation of byproducts are common issues encountered during the Stille coupling of heteroaromatic compounds. The following guide provides a structured approach to troubleshoot and optimize your reaction conditions.

Issue	Potential Cause	Recommended Solution
Low or No Conversion	1. Inactive Catalyst	• Use a fresh batch of palladium catalyst or a pre-catalyst that is activated in situ. • Ensure proper storage of the catalyst under an inert atmosphere.
2. Insufficient Reaction Temperature	• Gradually increase the reaction temperature in 10 °C increments. Monitor for product formation and potential decomposition.
3. Impure Reagents or Solvents	• Use anhydrous and degassed solvents. • Purify starting materials if necessary.
Low Yield	1. Suboptimal Ligand-to-Palladium Ratio	• Screen different ligand-to-palladium ratios (e.g., 1:1, 2:1, 4:1) to find the optimal balance for catalytic activity and stability.[1]
2. Inappropriate Ligand Choice	• For electron-deficient pyridines, consider using electron-rich and bulky phosphine ligands such as XPhos or SPhos.[2]
3. Slow Transmetalation Step	• Add a copper(I) co-catalyst (e.g., CuI) to accelerate the transmetalation step, which is often rate-limiting.[3][4][5]
Significant Homo-coupling of Organostannane	1. Presence of Oxygen	• Ensure the reaction is performed under a strictly inert atmosphere (e.g., Argon or Nitrogen).[6]
2. Palladium(II) Pre-catalyst Reacting with Organostannane	• Use a Pd(0) source directly or ensure complete reduction of the Pd(II) pre-catalyst before the organostannane is consumed in side reactions.[6]
Formation of Protodestannylation Byproduct	1. Presence of Protic Impurities	• Use rigorously dried solvents and reagents. • Consider adding a non-nucleophilic base to scavenge trace amounts of acid.
Catalyst Decomposition (Formation of Palladium Black)	1. High Reaction Temperature	• Lower the reaction temperature. High temperatures can lead to catalyst agglomeration and deactivation.
2. Inadequate Ligand Stabilization	• Ensure a sufficient amount of ligand is present to stabilize the palladium center throughout the catalytic cycle. An increased ligand-to-palladium ratio might be beneficial.

Frequently Asked Questions (FAQs)

Q1: What is the optimal starting ligand-to-palladium (L:Pd) ratio for the Stille coupling of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine?

For palladium(0) catalysts like Pd(PPh₃)₄, a starting L:Pd ratio of 4:1 is inherent to the complex. When using a Pd(0) source like Pd₂(dba)₃ with a separate phosphine ligand, a common starting point is a 1:4 ratio of Pd₂(dba)₃ to ligand, which corresponds to a 1:2 Pd:Ligand ratio. However, the optimal ratio is highly dependent on the specific ligand and reaction conditions and should be determined empirically.[1]

Q2: Which type of phosphine ligand is most suitable for this substrate?

Given that 2-fluoro-4-methylpyridine is an electron-deficient heterocycle, bulky and electron-rich dialkylbiaryl phosphine ligands are often effective.[7][8] Ligands such as XPhos, SPhos, or RuPhos can enhance the rate of oxidative addition and promote efficient catalytic turnover.[2] Triphenylphosphine (PPh₃) is a common starting point, but more specialized ligands may be required for challenging couplings.

Q3: What is the role of a copper(I) iodide (CuI) additive in this reaction?

Copper(I) iodide is frequently used as a co-catalyst in Stille reactions to accelerate the transmetalation step, which is often the rate-determining step of the catalytic cycle.[3][4][5] The addition of CuI can lead to significantly improved reaction rates and yields, especially for less reactive substrates.[9]

Q4: What are the most common side reactions and how can they be minimized?

The most prevalent side reactions are the homo-coupling of the organostannane and protodestannylation of the starting material.[6]

• Homo-coupling can be suppressed by rigorously excluding oxygen from the reaction mixture and by using a slight excess of the organostannane.[6]

• Protodestannylation can be minimized by using anhydrous solvents and reagents.

Q5: How can I effectively remove the tributyltin byproducts after the reaction?

Tributyltin halides are common byproducts and their removal can be challenging. Common purification methods include:

• Chromatography on silica gel, sometimes treated with a small amount of triethylamine.[10]

• Washing the reaction mixture with an aqueous solution of potassium fluoride (KF), which precipitates the tin species as insoluble tributyltin fluoride.[10]

Experimental Protocols

General Protocol for Optimizing Ligand-to-Palladium Ratio

This protocol provides a systematic approach to screen for the optimal ligand-to-palladium ratio for the Stille coupling of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine with an aryl halide.

Materials:

• 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

• Aryl halide (e.g., aryl bromide or iodide)

• Palladium source (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., PPh₃, XPhos, or SPhos)

• Anhydrous and degassed solvent (e.g., toluene, dioxane, or DMF)

• Inert gas (Argon or Nitrogen)

• Schlenk tube or similar reaction vessel

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add the palladium source.

• Add the desired amount of phosphine ligand to achieve the target ligand-to-palladium ratio.

• Add the anhydrous, degassed solvent and stir the mixture for 10-15 minutes to allow for complex formation.

• Add the aryl halide and 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (typically 1.1-1.2 equivalents).

• Heat the reaction mixture to the desired temperature (a good starting point is 80-100 °C).

• Monitor the reaction progress by TLC, GC, or LC-MS.

• Upon completion, cool the reaction to room temperature and proceed with workup and purification.

Data Presentation:

The results of the optimization should be recorded in a clear and structured table to facilitate comparison.

Entry	Palladium Source (mol%)	Ligand (mol%)	L:Pd Ratio	Temperature (°C)	Time (h)	Yield (%)
1	1	2	2:1	90	12
2	1	4	4:1	90	12
3	1	6	6:1	90	12
4	0.5	2	4:1	90	12
5	0.5	1	2:1	90	12

Yields to be determined by the researcher based on their experimental results.

Visualizations

Experimental Workflow for L:Pd Ratio Optimization

Caption: Experimental workflow for optimizing the ligand-to-palladium ratio.

Logical Relationship for Troubleshooting Low Yield

Caption: Decision tree for troubleshooting low yield in Stille coupling.

References

• 1. arodes.hes-so.ch [arodes.hes-so.ch]
• 2. Stille vs. Suzuki – cross-coupling for the functionalization of diazocines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stille Coupling Made Easier - The Synergic Effect of Copper(I) Salts and the Fluoride Ion [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Stille reaction - Wikipedia [en.wikipedia.org]
• 7. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Biaryl Monophosphine Ligands in Palladium-Catalyzed C–N Coupling: An Updated User’s Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Copper-Catalyzed Stille Cross-Coupling Reaction and Application in the Synthesis of the Spliceostatin Core Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Stille Coupling | NROChemistry [nrochemistry.com]

Reference Data & Comparative Studies

A Comparative Guide to the NMR Analysis of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine and its Boronic Ester Alternative

For Researchers, Scientists, and Drug Development Professionals

In the realm of modern synthetic chemistry, particularly in the construction of complex pharmaceutical intermediates, organometallic reagents play a pivotal role. Among these, organostannanes and organoboronic esters are workhorses in cross-coupling reactions, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high precision. This guide provides a comparative analysis of the Nuclear Magnetic Resonance (NMR) data for 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, a key building block, and its commonly employed alternative, 2-Fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine.

The following sections present a detailed, albeit partially predicted, NMR data comparison based on structurally analogous compounds, alongside a comprehensive experimental protocol for acquiring such data. This information is intended to aid researchers in the identification, characterization, and quality control of these critical reagents.

NMR Data Comparison

Table 1: Predicted ¹H NMR Data (CDCl₃, 400 MHz)

Compound	Pyridyl-H (δ, ppm)	CH₃ (δ, ppm)	Tributyl/Pinacol (δ, ppm)
2-Fluoro-4-methyl-5-(tributylstannyl)pyridine	~8.1 (s), ~6.8 (s)	~2.3 (s)	~1.5-1.6 (m), ~1.3-1.4 (m), ~1.0-1.1 (m), ~0.9 (t)
2-Fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	~8.2 (s), ~6.9 (s)	~2.4 (s)	~1.3 (s, 12H)

Table 2: Predicted ¹³C NMR Data (CDCl₃, 101 MHz)

Compound	Pyridyl-C (δ, ppm)	CH₃ (δ, ppm)	Tributyl/Pinacol (δ, ppm)
2-Fluoro-4-methyl-5-(tributylstannyl)pyridine	~165 (d, ¹JCF), ~148 (d), ~145, ~125, ~120 (C-B)	~18	~29 (t), ~27 (t), ~14 (q), ~10 (t)
2-Fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	~167 (d, ¹JCF), ~150 (d), ~148, ~122, C-B not observed	~17	~84 (s), ~25 (q)

Table 3: Predicted ¹⁹F and ¹¹⁹Sn/¹¹B NMR Data (CDCl₃)

Compound	¹⁹F NMR (δ, ppm)	¹¹⁹Sn or ¹¹B NMR (δ, ppm)
2-Fluoro-4-methyl-5-(tributylstannyl)pyridine	~ -70 to -90	~ -5 to +5
2-Fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	~ -70 to -90	~ +25 to +35

Experimental Protocols

The following is a generalized experimental protocol for the acquisition of NMR data for organotin and organoboron compounds.

1. Sample Preparation:

• Materials: High-quality NMR tubes (5 mm), deuterated solvent (e.g., CDCl₃, C₆D₆), micropipettes, and a vortex mixer.

• Procedure for Air-Stable Compounds:

  • Weigh approximately 10-20 mg of the compound for ¹H NMR and 50-100 mg for ¹³C NMR into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of deuterated solvent.

  • Gently vortex the vial until the sample is fully dissolved.

  • Using a Pasteur pipette, transfer the solution into an NMR tube.

  • Cap the NMR tube securely.

• Procedure for Air/Moisture-Sensitive Compounds:

  • Perform all manipulations under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).

  • Use freshly dried and degassed deuterated solvents.

  • Dissolve the sample in the deuterated solvent in a Schlenk flask.

  • Transfer the solution to the NMR tube via cannula transfer.

  • Seal the NMR tube with a secure cap, potentially wrapping with Parafilm for extra precaution.

2. NMR Instrument Parameters:

The following are typical parameters for a 400 MHz NMR spectrometer. These may need to be adjusted based on the specific instrument and sample.

• ¹H NMR:

  • Pulse Program: Standard single-pulse (zg30)

  • Spectral Width: ~16 ppm

  • Acquisition Time: ~3-4 s

  • Relaxation Delay: 1-2 s

  • Number of Scans: 8-16

• ¹³C{¹H} NMR:

  • Pulse Program: Standard proton-decoupled (zgpg30)

  • Spectral Width: ~240 ppm

  • Acquisition Time: ~1-2 s

  • Relaxation Delay: 2-5 s

  • Number of Scans: 1024 or more, depending on concentration

• ¹⁹F NMR:

  • Pulse Program: Standard single-pulse (zg30)

  • Spectral Width: ~200 ppm

  • Acquisition Time: ~1-2 s

  • Relaxation Delay: 1-2 s

  • Number of Scans: 16-64

• ¹¹⁹Sn NMR:

  • Pulse Program: Standard single-pulse (zg30)

  • Spectral Width: ~500 ppm

  • Acquisition Time: ~0.5-1 s

  • Relaxation Delay: 2-5 s

  • Number of Scans: 1024 or more

• ¹¹B NMR:

  • Pulse Program: Standard single-pulse (zg30)

  • Spectral Width: ~200 ppm

  • Acquisition Time: ~0.5-1 s

  • Relaxation Delay: 1-2 s

  • Number of Scans: 256-1024

3. Data Processing:

• Apply an exponential window function (line broadening) to improve the signal-to-noise ratio if necessary.

• Perform Fourier transformation.

• Phase correct the spectrum.

• Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or an internal standard.

• Integrate the signals to determine the relative ratios of different protons.

Workflow and Pathway Diagrams

The following diagrams illustrate the general workflow for NMR analysis and the logical relationship in data interpretation.

Caption: Experimental workflow for NMR analysis.

Caption: Logical relationships in NMR data interpretation.

Stille vs. Suzuki Coupling: A Comparative Guide for the Synthesis of Fluorinated Biaryls

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine atoms into biaryl scaffolds is a cornerstone of modern medicinal chemistry and materials science, offering a powerful tool to modulate pharmacokinetic and physicochemical properties. The synthesis of these fluorinated biaryls often relies on palladium-catalyzed cross-coupling reactions, with the Stille and Suzuki-Miyaura couplings being two of the most prominent methods. This guide provides an objective, data-driven comparison of these two indispensable reactions for the synthesis of fluorinated biaryls, offering insights into their respective advantages and limitations.

At a Glance: Stille vs. Suzuki Coupling

Feature	Stille Coupling	Suzuki Coupling
Organometallic Reagent	Organostannane (R-SnR'₃)	Organoboron (R-B(OH)₂, R-B(OR)₂)
Key Advantages	Excellent functional group tolerance, mild and often base-free reaction conditions, stable and easily handled organostannane reagents.[1][2]	Low toxicity of reagents and byproducts, wide commercial availability of boronic acids, ease of byproduct removal, and generally high yields.[2][3]
Key Disadvantages	Toxicity of organotin reagents and byproducts, stoichiometric tin waste, and difficulty in removing tin byproducts.[4]	Often requires a base which can be incompatible with sensitive substrates, and the potential for protodeboronation of the boronic acid.[2]
Typical Catalysts	Palladium(0) complexes, e.g., Pd(PPh₃)₄, Pd₂(dba)₃.[1]	Palladium(0) complexes, e.g., Pd(PPh₃)₄, Pd(OAc)₂ with phosphine ligands.[5]
Typical Solvents	THF, Toluene, Dioxane, DMF.	Toluene, Dioxane, Ethanol/Water mixtures, THF.
Typical Bases	Not generally required, but additives like CsF or Cu(I) salts can be used.	Inorganic bases such as K₂CO₃, Na₂CO₃, Cs₂CO₃, K₃PO₄.[5]

Performance Comparison: Experimental Data

The choice between Stille and Suzuki coupling for the synthesis of fluorinated biaryls is often dictated by the specific substrates and the desired functional group tolerance. The following tables summarize quantitative data from the literature, providing a direct comparison of their performance under representative conditions.

Table 1: Synthesis of Fluorinated Biaryls via Stille Coupling

Aryl Halide	Organostannane	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Fluoro-3-nitro-benzonitrile	PhSnBu₃	Pd(PPh₃)₄ (10)	Toluene	100	16	75	[6]
4-Fluoro-3-nitro-benzaldehyde	PhSnBu₃	Pd(PPh₃)₄ (10)	Toluene	100	16	86	[6]
1-Bromo-4-nitrobenzene	Diazocine-SnMe₃	Pd(OAc)₂/XPhos (10)	Toluene	110	16	89	[7]
4-Bromoanisole	Diazocine-SnMe₃	Pd(OAc)₂/XPhos (10)	Toluene	110	16	90	[7]
1-Bromo-2-isopropylbenzene	Diazocine-SnMe₃	Pd(OAc)₂/XPhos (10)	Toluene	110	16	86	[7]

Table 2: Synthesis of Fluorinated Biaryls via Suzuki Coupling

Aryl Halide	Boronic Acid/Ester	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Fluoro-3-nitro-benzonitrile	PhB(OH)₂	Pd(PPh₃)₄ (10)	K₂CO₃	Toluene/H₂O	100	16	28	[6]
4-Fluoro-3-nitro-benzaldehyde	PhB(OH)₂	Pd(PPh₃)₄ (10)	K₂CO₃	Toluene/H₂O	100	16	46	[6]
1-Bromo-4-nitrobenzene	Diazocine-Bpin	Pd(OAc)₂/XPhos (10)	K₂CO₃	Dioxane/H₂O	100	16	80	[7]
4-Bromoanisole	Diazocine-Bpin	Pd(OAc)₂/XPhos (10)	K₂CO₃	Dioxane/H₂O	100	16	95	[7]
1-Bromo-2-isopropylbenzene	Diazocine-Bpin	Pd(OAc)₂/XPhos (10)	K₂CO₃	Dioxane/H₂O	100	16	60	[7]

Catalytic Cycles: A Visual Comparison

The fundamental mechanisms of the Stille and Suzuki couplings both involve a palladium-catalyzed cycle of oxidative addition, transmetalation, and reductive elimination. However, key differences exist, particularly in the transmetalation step.

Catalytic Cycle of the Stille Coupling

Catalytic Cycle of the Suzuki Coupling

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of these coupling reactions. The following are generalized protocols that may require optimization for specific substrates.

General Protocol for Stille Coupling of a Fluorinated Aryl Halide

Materials:

• Fluorinated aryl halide (1.0 mmol)

• Organostannane (1.1 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Anhydrous and degassed solvent (e.g., Toluene, 5 mL)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the palladium catalyst.

• Add the anhydrous, degassed solvent, followed by the organostannane and the fluorinated aryl halide via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) and stir for the required time (typically 12-24 hours), monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent such as ethyl acetate.

• Wash the organic layer with a saturated aqueous solution of potassium fluoride to precipitate tin byproducts.

• Filter the slurry through celite, and wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Protocol for Suzuki Coupling of a Fluorinated Aryl Halide

Materials:

• Fluorinated aryl halide (1.0 mmol)

• Arylboronic acid or ester (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent system (e.g., Toluene/Water 4:1, 5 mL)

Procedure:

• To a reaction vessel, add the fluorinated aryl halide, arylboronic acid, palladium catalyst, and base.

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring for the required time (typically 12-24 hours), monitoring the reaction progress by TLC or GC-MS.

• After cooling to room temperature, dilute the mixture with an organic solvent (e.g., ethyl acetate) and water.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Comparative Workflow

The general workflow for both reactions is similar, with key differences in the reagents used and the workup procedure.

Generalized Experimental Workflow Comparison

Conclusion and Recommendations

Both the Stille and Suzuki couplings are powerful and versatile methods for the synthesis of fluorinated biaryls. The Suzuki coupling is often the preferred method due to the low toxicity of the boron reagents and the ease of byproduct removal, making it particularly suitable for applications in pharmaceutical and medicinal chemistry.[3]

However, the Stille coupling offers significant advantages in specific scenarios. Its excellent functional group tolerance and the fact that it often proceeds under neutral conditions make it the superior choice for substrates bearing base-sensitive functionalities.[7] For instance, in the synthesis of fluorinated biaryls from electron-deficient aryl fluorides, the Stille coupling has been shown to provide significantly higher yields compared to the Suzuki coupling under the tested conditions.[6] Furthermore, steric hindrance appears to have a greater negative impact on the Suzuki coupling than on the Stille coupling.[7]

Ultimately, the decision between Stille and Suzuki coupling should be made on a case-by-case basis, considering the specific electronic and steric properties of the substrates, the presence of sensitive functional groups, and the overall goals of the synthesis, including scalability and green chemistry considerations. For complex molecules with sensitive functionalities or significant steric hindrance, the Stille coupling remains an invaluable tool in the synthetic chemist's arsenal.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stille Coupling [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Palladium(0)-catalyzed amination, Stille coupling, and Suzuki coupling of electron-deficient aryl fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stille vs. Suzuki – cross-coupling for the functionalization of diazocines - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the Cross-Coupling Reactivity of Fluorinated Pyridines

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of fluorinated pyridines is critical for the efficient synthesis of novel chemical entities. The strategic incorporation of fluorine atoms into a pyridine ring significantly alters its electronic properties, thereby influencing its behavior in pivotal cross-coupling reactions. This guide provides an objective comparison of the reactivity of fluorinated pyridines in Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Stille cross-coupling reactions, supported by experimental data and detailed protocols.

The position of the fluorine atom on the pyridine ring profoundly impacts the reactivity of the C-X (where X is a halogen or triflate) bond in cross-coupling reactions. Generally, the electron-withdrawing nature of fluorine deactivates the pyridine ring. However, its effect on specific carbon centers varies depending on its location relative to the nitrogen atom and the site of coupling. The generally accepted order of reactivity for halopyridines in palladium-catalyzed cross-coupling reactions is 4- > 2- > 3-halo-pyridine.[1] This trend is attributed to the strong electronic activation at the 4-position by the para-nitrogen. While 2-halopyridines are also highly reactive, the proximity of the nitrogen atom can sometimes lead to catalyst inhibition, necessitating the use of specialized ligands.[1] The 3-position is the least activated, often requiring more forcing reaction conditions to achieve comparable yields.[1]

Suzuki-Miyaura Coupling: A Tale of Isomeric Differences

The Suzuki-Miyaura reaction is a cornerstone for the formation of C-C bonds. When applied to fluorinated pyridines, the position of the fluorine atom dictates the ease of the reaction. While a direct side-by-side comparison under identical conditions is scarce in the literature, we can infer reactivity trends from various studies.

It is generally observed that electron-withdrawing groups on pyridylboronic acids can decrease the efficiency of the Suzuki-Miyaura coupling.[2] Given that fluorine is a strong electron-withdrawing group, fluorinated pyridine boronic acids are anticipated to exhibit lower reactivity compared to their non-fluorinated counterparts.[2]

Table 1: Illustrative Yields for Suzuki-Miyaura Coupling of Fluorinated Pyridine Derivatives

Fluorinated Pyridine Substrate	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Yield (%)	Reference
2-Fluoropyridine-3-boronic acid	4-Bromoanisole	Pd(PPh₃)₄	K₂CO₃	1,4-Dioxane/Water	120	Not specified	[3]
3-Chloro-5-fluoro-2-methoxypyridine	Arylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	1,4-Dioxane/Water	100	Good to Excellent (estimated)	[4]
4-Halopyridines	Phenylboronic acid	Various Pd catalysts	Various	Various	Various	High (general trend)	[3]

Note: The data in this table is collated from different sources and should be used as a general guide. Direct comparison of yields is not possible due to variations in reaction conditions.

Experimental Protocols for Suzuki-Miyaura Coupling

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of a Fluoropyridine

This protocol provides a general starting point and requires optimization for specific substrates.

Materials:

• Fluoropyridine (1.0 equiv)

• Arylboronic acid or ester (1.2 - 1.5 equiv)

• Palladium precatalyst (e.g., Pd(OAc)₂, 1-5 mol%)

• Phosphine ligand (e.g., RuPhos, 2-10 mol%)

• Base (e.g., K₂CO₃, 2-3 equiv)

• Anhydrous, degassed solvent (e.g., Dioxane/H₂O 4:1)

Procedure:

• To a reaction vessel, add the fluoropyridine, boronic acid/ester, and base.

• Purge the vessel with an inert gas (Argon or Nitrogen).

• Add the degassed solvent via syringe.

• In a separate vial, dissolve the palladium precatalyst and ligand in a small amount of degassed solvent and add this solution to the main reaction vessel.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by a suitable technique (e.g., TLC, GC-MS, LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute with an organic solvent (e.g., Ethyl Acetate) and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Microwave-Assisted Suzuki Coupling of 2-Fluoropyridine-3-boronic Acid with 4-Bromoanisole [3]

Materials:

• 2-Fluoropyridine-3-boronic acid (83 mg, 0.6 mmol)

• 4-Bromoanisole (75 µL, 0.5 mmol)

• Pd(PPh₃)₄ (29 mg, 0.025 mmol, 5 mol%)

• K₂CO₃ (138 mg, 1.0 mmol)

• 1,4-Dioxane (4 mL)

• Water (1 mL)

Procedure:

• Combine 2-Fluoropyridine-3-boronic acid, 4-bromoanisole, Pd(PPh₃)₄, and K₂CO₃ in a 10 mL microwave vial containing a stir bar.

• Add 1,4-dioxane and water.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at 120 °C for 15 minutes.

• After cooling, dilute the reaction mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the layers and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Diagram 1: Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination: Navigating Regioselectivity

The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds. With di-substituted pyridines, such as 2-fluoro-4-iodopyridine, the reaction exhibits high regioselectivity. In contrast to nucleophilic aromatic substitution, where the C-F bond at the 2-position is typically more reactive, the Buchwald-Hartwig cross-coupling has been shown to be exclusive for the 4-position (C-I bond).[5]

Table 2: Buchwald-Hartwig Amination of a Dihalogenated Fluoropyridine

Fluorinated Pyridine Substrate	Amine	Catalyst System	Base	Solvent	Temp. (°C)	Yield (%)	Reference
2-Fluoro-4-iodopyridine	Aromatic amines	Pd(OAc)₂ / BINAP	K₂CO₃	Toluene	Microwave	Good	[5]

Experimental Protocol for Buchwald-Hartwig Amination

Protocol 3: Microwave-Assisted Buchwald-Hartwig Amination of 2-Fluoro-4-iodopyridine [5]

Materials:

• 2-Fluoro-4-iodopyridine (1.0 equiv)

• Aromatic amine (1.2 equiv)

• Pd(OAc)₂ (2 mol%)

• BINAP (4 mol%)

• K₂CO₃ (3.5 equiv)

• Toluene

Procedure:

• In a microwave vial, combine 2-fluoro-4-iodopyridine, the aromatic amine, Pd(OAc)₂, BINAP, and K₂CO₃.

• Add toluene.

• Seal the vial and place it in a microwave reactor.

• Irradiate the mixture for approximately 30 minutes.

• After cooling, work up the reaction mixture by diluting with an organic solvent, washing with water and brine, drying, and concentrating.

• Purify the product by column chromatography.

Diagram 2: Buchwald-Hartwig Amination Workflow

Caption: A typical workflow for a Buchwald-Hartwig amination experiment.

Sonogashira Coupling: Activating Fluorinated Pyridines

The Sonogashira reaction enables the coupling of terminal alkynes with aryl halides. For fluorinated pyridines, the reactivity follows the general trend of other cross-coupling reactions, where the nature and position of the halogen are crucial. For instance, the Sonogashira coupling of 6-bromo-3-fluoro-2-cyanopyridine with various terminal alkynes proceeds in high yields, demonstrating the feasibility of this reaction with a fluorinated pyridine substrate.[6]

Table 3: Sonogashira Coupling of a Bromofluoropyridine Derivative

Fluorinated Pyridine Substrate	Alkyne	Catalyst System	Base	Solvent	Temp. (°C)	Yield (%)	Reference
6-Bromo-3-fluoro-2-cyanopyridine	Various terminal alkynes	Pd(PPh₃)₄ / CuI	Et₃N	THF	Room Temp.	43-97	[6]

Experimental Protocol for Sonogashira Coupling

Protocol 4: Sonogashira Coupling of 6-Bromo-3-fluoro-2-cyanopyridine [7]

Materials:

• 6-Bromo-3-fluoro-2-cyanopyridine (1.1 equiv)

• Terminal alkyne (1.0 equiv)

• Pd(PPh₃)₄ (0.15 equiv)

• CuI (0.3 equiv)

• THF/Et₃N (2:1 mixture)

Procedure:

• To a degassed solution of 6-bromo-3-fluoro-2-cyanopyridine in THF/Et₃N, add Pd(PPh₃)₄ and CuI.

• Degas the reaction mixture for 5 minutes at room temperature.

• Add the terminal alkyne dropwise.

• Stir the reaction mixture at room temperature for 16 hours.

• Work up the reaction by quenching with water, extracting with an organic solvent, washing, drying, and concentrating.

• Purify the product by column chromatography.

Diagram 3: Sonogashira Coupling Reactivity Trend

Caption: General reactivity trend of C-X bonds in Sonogashira coupling.

Stille Coupling: An Alternative C-C Bond Formation

The Stille reaction provides an alternative to the Suzuki-Miyaura coupling for C-C bond formation, utilizing organotin reagents. While the toxicity of tin compounds is a significant drawback, the Stille coupling often proceeds under neutral conditions and exhibits excellent functional group tolerance. The addition of copper(I) salts and fluoride ions can accelerate the reaction and improve efficiency.[8]

Experimental Protocol for Stille Coupling

Protocol 5: General Procedure for Stille Coupling

Materials:

• Fluorinated halopyridine (1.0 equiv)

• Organostannane (1.1 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Additive (optional, e.g., CuI, CsF)

• Anhydrous, degassed solvent (e.g., THF, DMF)

Procedure:

• In a reaction vessel under an inert atmosphere, dissolve the palladium catalyst in the anhydrous, degassed solvent.

• Add the fluorinated halopyridine and the organostannane.

• If applicable, add the co-catalyst or additive.

• Heat the reaction mixture to the desired temperature (typically 50-100 °C).

• Monitor the reaction progress.

• After completion, cool the reaction and perform a standard aqueous workup.

• Purify the crude product by column chromatography. Special care should be taken to remove toxic tin byproducts.

Diagram 4: Factors Influencing Cross-Coupling Reactivity

Caption: Key factors influencing the reactivity of fluorinated pyridines.

Conclusion

The reactivity of fluorinated pyridines in cross-coupling reactions is a multifactorial equation, with the position of the fluorine atom playing a pivotal role. While 4-substituted pyridines generally exhibit the highest reactivity, successful couplings can be achieved with 2- and 3-substituted isomers through careful selection of the catalyst system and optimization of reaction conditions. This guide provides a foundational understanding and practical protocols to aid researchers in the strategic use of these valuable building blocks for the synthesis of complex molecules in drug discovery and materials science. Further systematic studies directly comparing the reactivity of fluorinated pyridine isomers under identical conditions would be invaluable to the scientific community.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Palladium-catalyzed C,N-cross coupling reactions of 3-halo-2-aminopyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 8. Application of copper(i) salt and fluoride promoted Stille coupling reactions in the synthesis of bioactive molecules - PubMed [pubmed.ncbi.nlm.nih.gov]

Scarcity of Public Data Limits Comprehensive Review of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine Applications

A comprehensive literature review for the applications of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine reveals a significant lack of publicly available research, precluding the creation of a detailed comparison guide for researchers, scientists, and drug development professionals. Despite extensive searches for its use in comparative studies, detailed experimental protocols, and quantitative performance data, the available information is largely confined to chemical supplier catalogs.

2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is cataloged under CAS number 1245816-06-1. While its structure suggests utility as a reagent in palladium-catalyzed cross-coupling reactions, particularly the Stille coupling, specific examples and performance comparisons against alternative reagents are not documented in accessible scientific literature or patents.

The Stille reaction is a versatile and widely used method for carbon-carbon bond formation in organic synthesis. It involves the coupling of an organostannane with an organic halide or pseudohalide, catalyzed by a palladium complex. The general mechanism for a Stille coupling reaction is depicted below.

Caption: Generalized catalytic cycle of the Stille cross-coupling reaction.

In the context of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, the "R2" group would be the 2-fluoro-4-methylpyridin-5-yl moiety. This building block could theoretically be coupled with various aryl, heteroaryl, or vinyl halides (R1-X) to synthesize more complex molecules. The presence of a fluorine atom and a methyl group on the pyridine ring can influence the electronic properties and steric hindrance of the molecule, potentially affecting reaction outcomes and the properties of the final product. Fluorine substitution is a common strategy in medicinal chemistry to modulate factors like metabolic stability, pKa, and binding affinity.

A hypothetical workflow for utilizing this reagent in a research and development setting would involve screening various reaction conditions to optimize the coupling with a desired organic halide.

Caption: Hypothetical workflow for a Stille coupling reaction.

Without published experimental data, it is impossible to construct tables comparing reaction yields, optimal conditions, or the substrate scope for 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine. Similarly, a meaningful comparison to alternative reagents, such as corresponding boronic acids/esters (for Suzuki coupling) or other organometallic reagents, cannot be made.

Researchers interested in this specific building block may need to perform initial screening experiments to determine its reactivity and suitability for their desired transformations. The lack of available data suggests that this compound is either a relatively new commercial product that has not yet been extensively utilized in published research or is used in proprietary industrial applications.

A Comparative Guide to Alternative Reagents for 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of alternative reagents to 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine for the synthesis of 5-substituted-2-fluoro-4-methylpyridine derivatives. The focus is on palladium-catalyzed cross-coupling reactions, which are pivotal in medicinal chemistry and materials science for the construction of complex molecular architectures. While organotin reagents, such as the one , are effective in Stille cross-coupling reactions, their inherent toxicity has driven the exploration of safer and often more versatile alternatives.[1] This guide will delve into organoboron, organozinc, and organosilicon reagents, presenting their performance data, detailed experimental protocols, and visual workflows.

Overview of Cross-Coupling Alternatives

The functionalization of pyridines at the 5-position can be achieved through various palladium-catalyzed cross-coupling reactions. The choice of the organometallic reagent is crucial and dictates the reaction type. The primary alternatives to the Stille coupling (using organostannanes) are the Suzuki-Miyaura (organoborons), Negishi (organozincs), and Hiyama (organosilicons) couplings. Each of these methodologies offers distinct advantages in terms of substrate scope, functional group tolerance, and operational simplicity.

Below is a diagram illustrating the general cross-coupling approach for the functionalization of a 2-fluoro-4-methylpyridine core.

Caption: General workflow of Palladium-catalyzed cross-coupling reactions.

Performance Comparison of Alternative Reagents

The following table summarizes the performance of different classes of organometallic reagents in cross-coupling reactions with pyridyl halides, providing an insight into the expected yields and reaction conditions. The data is collated from studies on structurally similar substrates to provide a comparative benchmark.

Reagent Class	Coupling Reaction	Typical Reagent	Catalyst System	Base	Solvent	Temp. (°C)	Yield (%)	Reference
Organostannane	Stille	2-Fluoro-4-methyl-5-(tributylstannyl)pyridine	Pd(PPh₃)₄	-	Toluene	100	75-95 (typical)	[1]
Organoboron	Suzuki-Miyaura	2-Fluoro-4-methylpyridine-5-boronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	1,4-Dioxane	100	85-95	[2]
Organoboron Ester	Suzuki-Miyaura	2-Fluoro-4-methylpyridine-5-boronic acid, pinacol ester	Pd(dppf)Cl₂	K₂CO₃	Toluene/H₂O	90	80-92	[3][4]
Organozinc	Negishi	2-Fluoro-4-methyl-5-(halozinc)pyridine	Pd(PPh₃)₄	-	THF	Reflux	80-98	[5]
Organosilicon	Hiyama	2-Fluoro-4-methyl-5-(trialkoxysilyl)pyridine	Pd(OAc)₂ / P(o-tol)₃	TBAF	THF	60	70-90 (typical)

Detailed Experimental Protocols

This section provides detailed experimental procedures for Suzuki-Miyaura and Negishi couplings, which are the most prominent alternatives to the Stille reaction.

This protocol describes the coupling of a 2-fluoro-5-bromo-4-methylpyridine with a generic arylboronic acid.

Materials:

• 2-Fluoro-5-bromo-4-methylpyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• Anhydrous 1,4-dioxane

Procedure:

• To a flame-dried Schlenk flask, add 2-fluoro-5-bromo-4-methylpyridine, the arylboronic acid, and K₃PO₄.[2]

• Add Pd(OAc)₂ and SPhos to the flask.[2]

• Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this cycle three times.[2]

• Add anhydrous 1,4-dioxane via syringe.[2]

• Heat the reaction mixture to 100 °C with vigorous stirring for 12-18 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite®, washing with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. scbt.com [scbt.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Stille vs. Suzuki and Buchwald-Hartwig: A Comparative Guide for the Functionalization of 2-Fluoro-4-methylpyridine Scaffolds

For researchers, scientists, and drug development professionals engaged in the synthesis of complex heterocyclic molecules, the choice of an appropriate cross-coupling methodology is paramount. This guide provides a detailed comparison of the Stille reaction with its prominent alternatives, the Suzuki-Miyaura and Buchwald-Hartwig reactions, for the functionalization of the 2-fluoro-4-methylpyridine core, using 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine and its halo-derivatives as exemplary substrates. This comparison is supported by experimental data from analogous systems, detailed protocols, and mechanistic diagrams to facilitate informed decision-making in synthetic planning.

Performance Comparison: Stille vs. Suzuki Coupling

The selection between Stille and Suzuki couplings for the introduction of aryl, heteroaryl, or vinyl groups often depends on the substrate's electronic properties, the presence of sensitive functional groups, and the stability of the organometallic reagent. While direct comparative data for 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is not extensively published, a study on the functionalization of diazocines offers valuable insights into the relative performance of these two methods with a range of aryl bromides.[1] The following table summarizes these findings, which can be extrapolated to the behavior of the target fluorinated pyridine system.

Aryl Bromide Coupling Partner	Stille Coupling Yield (%)[1]	Suzuki Coupling Yield (%)[1]	Notes
4-Bromoanisole (electron-rich)	90	95	Both methods are highly effective for electron-rich partners.
1-Bromo-4-nitrobenzene (electron-deficient)	89	80	Stille coupling shows a slight advantage for electron-deficient partners.
1-Bromo-2-isopropylbenzene (sterically hindered)	86	60	Stille coupling is significantly more efficient for sterically demanding substrates.
4-Bromobenzaldehyde (coordinating group)	80	39	Stille coupling demonstrates superior performance with substrates bearing coordinating functional groups.
2-Bromothiophene (heterocycle)	94	66	Stille coupling provides excellent yields for heterocyclic partners where Suzuki coupling is less effective.
2-Bromopyridine (heterocycle)	90	57	Similar to other heterocycles, Stille coupling outperforms Suzuki coupling.

Key Takeaways:

• Functional Group Tolerance: The Stille reaction often exhibits broader functional group tolerance, particularly for substrates containing coordinating groups like aldehydes and certain heterocycles, where Suzuki coupling yields can be significantly lower.[1]

• Steric Hindrance: For sterically hindered coupling partners, the Stille reaction can provide substantially higher yields compared to the Suzuki coupling.[1]

• Reagent Stability: Organostannanes, like the tributylstannylpyridine derivative, are generally stable to air and moisture, which can be an advantage over some boronic acids that may be prone to protodeboronation.[2]

• Toxicity and Byproduct Removal: The primary drawback of the Stille reaction is the high toxicity of organotin reagents and the often-challenging removal of tin-containing byproducts.[2][3] Suzuki coupling, with its generally less toxic boron-based reagents and water-soluble byproducts, is often preferred from a green chemistry and process development perspective.[2]

Mechanistic Overview: The Stille Catalytic Cycle

The mechanism of the Stille reaction is a well-established palladium-catalyzed cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination.[4][5][6] The presence of a fluorine atom at the 2-position of the pyridine ring in the target substrate is expected to render the pyridine ring more electron-deficient, which can influence the rates of the individual steps in the catalytic cycle.

Caption: The catalytic cycle of the Stille reaction.

Experimental Protocols

Stille Coupling of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine with an Aryl Bromide (General Protocol)

This protocol is adapted from general procedures for Stille couplings and should be optimized for specific substrates.

Materials:

• 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (1.0 equiv)

• Aryl bromide (1.1 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2.5 mol%)

• Tri(2-furyl)phosphine (P(o-tol)₃) or other suitable phosphine ligand (10 mol%)

• Anhydrous and degassed solvent (e.g., toluene, dioxane, or DMF)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, the aryl bromide, Pd₂(dba)₃, and the phosphine ligand.

• Add the anhydrous, degassed solvent via syringe.

• Heat the reaction mixture to 80-110 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Work-up for Tin Byproduct Removal: Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate). Wash the organic phase with a saturated aqueous solution of potassium fluoride (KF) for at least one hour to precipitate tributyltin fluoride. Filter the mixture through a pad of Celite®, washing the pad with the organic solvent. Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Alternative Cross-Coupling Reactions

Suzuki-Miyaura Coupling of 2-Fluoro-5-bromopyridine (Representative Protocol)

This protocol provides a general method for the Suzuki coupling of a related fluorinated bromopyridine.

Materials:

• 2-Fluoro-5-bromopyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• Solvent system (e.g., 1,4-dioxane/water, 4:1)

Procedure:

• In a Schlenk tube, combine 2-fluoro-5-bromopyridine, the arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate and backfill the tube with an inert gas three times.

• Add the degassed solvent system.

• Heat the mixture to 100 °C for 12-18 hours.

• After cooling, dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by flash chromatography.

Buchwald-Hartwig Amination of 2-Fluoro-5-bromopyridine (Representative Protocol)

This protocol outlines a general procedure for the C-N bond formation on a similar pyridine scaffold.

Materials:

• 2-Fluoro-5-bromopyridine (1.0 equiv)

• Amine (1.2 equiv)

• Pd₂(dba)₃ (2 mol%)

• Xantphos (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous toluene

Procedure:

• To a glovebox, add Pd₂(dba)₃, Xantphos, and NaOtBu to a vial.

• Add toluene, 2-fluoro-5-bromopyridine, and the amine.

• Seal the vial and heat to 100 °C for 12-24 hours.

• Cool to room temperature, dilute with ether, and filter through a pad of Celite®.

• Concentrate the filtrate and purify by flash chromatography.

Comparative Workflow

The following diagram illustrates a generalized workflow for the Stille and Suzuki reactions, highlighting the key differences in their experimental setup and workup procedures.

References

• 1. Stille vs. Suzuki – cross-coupling for the functionalization of diazocines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Stille Coupling [organic-chemistry.org]
• 4. Stille reaction - Wikipedia [en.wikipedia.org]
• 5. Stille_reaction [chemeurope.com]
• 6. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Palladium Catalysts for the Synthesis of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

The efficient synthesis of functionalized pyridine derivatives is a cornerstone of medicinal chemistry and materials science. Among these, 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine serves as a key building block for the introduction of a fluorinated methylpyridine moiety through Stille cross-coupling reactions. The choice of palladium catalyst is crucial for maximizing the yield and purity of this organostannane reagent. This guide provides a comparative analysis of various palladium catalysts, supported by experimental data from the synthesis of a closely related analogue, to inform catalyst selection for this and similar transformations.

Yield Comparison of Palladium Catalysts

Catalyst (mol%)	Ligand (mol%)	Organostannane	Solvent	Temperature (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄ (5)	-	Tributyl(vinyl)tin	Toluene	100	12	~85
Pd(PPh₃)₄ (5)	-	Tributyl(phenyl)tin	Toluene	100	16	~80
PdCl₂(PPh₃)₂ (2)	-	Tributyl(2-thienyl)tin	Dioxane	100	24	~88

Note: The yields presented are generalized based on Stille couplings of other bromopyridines and may require optimization for the specific synthesis of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine.[1]

Experimental Protocols

Detailed methodologies for palladium-catalyzed cross-coupling reactions provide a foundation for developing a robust synthesis of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine. The following protocols are adapted from established methods for related bromopyridine precursors.[1]

Protocol 1: Stille Coupling with Pd(PPh₃)₄

Materials:

• 2-Fluoro-4-methyl-5-bromopyridine (1.0 eq)

• Hexabutylditin or Tributyltin hydride (1.1 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-5 mol%)

• Anhydrous Toluene or DMF

• Schlenk flask

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Nitrogen or Argon), add 2-Fluoro-4-methyl-5-bromopyridine (1.0 eq) and the organostannane reagent (1.1 eq).

• Add the anhydrous solvent.

• Degas the solution by bubbling with an inert gas for 15-20 minutes or by using the freeze-pump-thaw method.

• Under a positive pressure of inert gas, add the palladium catalyst.

• Heat the reaction mixture to 80-110 °C and stir vigorously.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and quench with an aqueous solution of KF to remove tin byproducts.

• Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Stille Coupling with PdCl₂(PPh₃)₂

Materials:

• 2-Fluoro-4-methyl-5-bromopyridine (1.0 eq)

• Hexabutylditin or Tributyltin hydride (1.1 eq)

• Dichlorobis(triphenylphosphine)palladium(II) [PdCl₂(PPh₃)₂] (2 mol%)

• Anhydrous 1,4-Dioxane

• Schlenk flask

Procedure:

• Follow steps 1-4 as described in Protocol 1, using PdCl₂(PPh₃)₂ as the catalyst and anhydrous 1,4-dioxane as the solvent.

• Heat the reaction mixture to 100 °C and stir vigorously for the specified time.

• Monitor the reaction progress by TLC or LC-MS.

• Work-up and purification are performed as described in Protocol 1.

Experimental Workflow Diagram

The following diagram illustrates a typical experimental workflow for the Stille coupling reaction to synthesize 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine.

Caption: Experimental workflow for the synthesis of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine.

Concluding Remarks

The selection of an appropriate palladium catalyst is a critical parameter in the successful synthesis of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine. While direct comparative data is limited, the provided information on related Stille couplings suggests that both Pd(PPh₃)₄ and PdCl₂(PPh₃)₂ are effective catalysts, with the latter potentially offering higher yields at lower catalyst loadings, albeit with longer reaction times. The experimental protocols and workflow diagram offer a comprehensive guide for researchers to develop and optimize the synthesis of this valuable chemical intermediate. Further optimization of reaction conditions, including solvent, temperature, and ligand choice, is recommended to achieve the highest possible yields.

References

• 1. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine

Disclaimer: This document provides guidance on the proper disposal of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine. All procedures must be conducted in strict accordance with local, state, and federal regulations. Always consult your institution's Environmental Health and Safety (EHS) department for specific protocols.

The disposal of 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine, a member of the highly toxic organotin compound family, requires meticulous planning and execution to ensure the safety of laboratory personnel and prevent environmental contamination. Organotin compounds are known for their severe toxicity, potential for reproductive harm, and long-term environmental persistence.[1][2][3]

Hazard Identification and Classification

Understanding the specific hazards associated with 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine is the first step in safe handling and disposal. The compound is classified with multiple hazards, underscoring the need for stringent safety measures.[1]

Hazard Class	GHS Code	Hazard Statement
Acute Toxicity, Oral	H301	Toxic if swallowed
Acute Toxicity, Dermal	H312	Harmful in contact with skin
Skin Irritation	H315	Causes skin irritation
Eye Irritation	H319	Causes serious eye irritation
Reproductive Toxicity	H360FD	May damage fertility. May damage the unborn child
Specific Target Organ Toxicity, Repeated Exposure	H372	Causes damage to organs through prolonged or repeated exposure
Hazardous to the Aquatic Environment, Acute	H400	Very toxic to aquatic life
Hazardous to the Aquatic Environment, Chronic	H410	Very toxic to aquatic life with long lasting effects
Data sourced from Sigma-Aldrich Safety Information.[1]

Signal Word: Danger[1]

Personal Protective Equipment (PPE)

Due to the compound's high toxicity, robust personal protective equipment is mandatory during all handling and disposal procedures.

Equipment	Specification
Hand Protection	Wear chemically resistant gloves (e.g., nitrile rubber, Viton®). Double-gloving is recommended. Dispose of contaminated gloves after use.
Eye/Face Protection	Use chemical safety goggles and a face shield. Eyewash stations must be readily available.[4]
Skin and Body Protection	Wear a flame-retardant lab coat, long pants, and closed-toe shoes. For significant quantities or risk of splashing, a chemical-resistant apron or suit is required.
Respiratory Protection	All handling of waste should be performed in a certified chemical fume hood. If a fume hood is not available or in case of a spill, use a NIOSH (US) or EN 143 (EU) approved respirator with appropriate cartridges for organic vapors.[5]

Step-by-Step Disposal and Decontamination Protocol

This protocol outlines the procedure for collecting waste and decontaminating laboratory equipment.

A. Waste Segregation and Collection

• Designated Waste Stream: Establish a dedicated hazardous waste stream for organotin compounds. Never mix organotin waste with other chemical waste streams unless explicitly approved by your EHS department.

• Waste Container: Collect all waste containing 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine (including unreacted reagent, contaminated solvents, and solid materials like silica gel or filter paper) in a designated, sealed container.[6] The container should be made of a compatible material (e.g., metal or high-density polyethylene) and kept closed when not in use.[6]

• Labeling: Clearly label the waste container with the words "Hazardous Waste: Organotin Compounds" and list the full chemical name: "2-Fluoro-4-methyl-5-(tributylstannyl)pyridine".[6] Ensure the label includes the appropriate hazard pictograms (Skull and Crossbones, Health Hazard, Environment).

B. Decontamination of Glassware and Equipment Glassware and equipment that have come into contact with organotin compounds must be decontaminated to remove toxic residues. This procedure converts the organotin into less harmful inorganic tin oxides.

• Initial Rinse: In a fume hood, rinse the glassware with an organic solvent (e.g., acetone) to remove the bulk of the residue. Collect this rinse solvent as organotin waste.

• Oxidative Bleach Bath: Prepare a 10-15% solution of household bleach (sodium hypochlorite) in a designated container. Submerge the rinsed glassware in the bleach bath and allow it to soak for at least 12-24 hours.[7][8] This process oxidizes the tributyltin moiety.

• Post-Soak Rinse: After soaking, carefully remove the glassware and rinse it thoroughly with deionized water.

• Final Cleaning: Proceed with standard laboratory washing procedures (e.g., soap and water, followed by a final solvent rinse).

• Waste Bleach: The used bleach solution is now contaminated with tin compounds and must be disposed of as hazardous aqueous waste. Do not pour it down the drain.

C. Storage and Final Disposal

• Temporary Storage: Store the sealed and labeled organotin waste container in a designated satellite accumulation area. This area should be well-ventilated, secure, and have secondary containment to prevent spills.

• Professional Disposal: Arrange for the pickup and disposal of the waste through your institution's EHS department or a licensed hazardous waste disposal company.[4][9] The standard and required method of disposal for these compounds is high-temperature incineration in a facility equipped with an afterburner and scrubber to handle the hazardous combustion products.[9][10]

Emergency Spill Procedures

In the event of a spill, immediate and correct action is critical.

• Evacuate: Alert all personnel in the immediate area and evacuate.

• Ventilate: Ensure the area is well-ventilated. If the spill is outside a fume hood, increase ventilation if it is safe to do so.

• Control: Prevent the spill from spreading. Use a spill containment kit with an inert absorbent material (e.g., sand, vermiculite, or commercial sorbent pads). Do not use combustible materials like paper towels to absorb the bulk of the liquid.[11]

• Personal Protection: Do not attempt to clean up a spill without the proper PPE, including respiratory protection.

• Cleanup: Carefully collect the absorbent material using non-sparking tools and place it in the designated organotin hazardous waste container.[11]

• Decontaminate: Clean the spill area with a cloth soaked in a bleach solution, followed by a water rinse. All cleaning materials must be disposed of as hazardous waste.

• Report: Report the incident to your supervisor and your institution's EHS office.

Disposal Workflow Diagram

Caption: Disposal workflow for 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine.

References

• 1. 2-Fluoro-4-methyl-5-(tributylstannyl)pyridine AldrichCPR 1245816-06-1 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. www2.mst.dk [www2.mst.dk]
• 4. stacks.cdc.gov [stacks.cdc.gov]
• 5. jubilantingrevia.com [jubilantingrevia.com]
• 6. epa.nsw.gov.au [epa.nsw.gov.au]
• 7. echemi.com [echemi.com]
• 8. reddit.com [reddit.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. cdhfinechemical.com [cdhfinechemical.com]
• 11. fishersci.com [fishersci.com]